3-Isocyano-9-ethylcarbazole

Core Science & Biosynthesis

Photophysical Properties of 3-Isocyano-9-ethylcarbazole: A Comprehensive Technical Guide

Executive Summary

Carbazole and its derivatives are foundational to modern optoelectronics, fluorescent bioimaging, and coordination chemistry due to their rigid, planar biphenyl-fused pyrrole core, which imparts exceptional charge-transporting capabilities and strong luminescence [1]. Among these, 3-Isocyano-9-ethylcarbazole (3-IEC) represents a highly specialized and versatile building block.

By functionalizing the electron-rich 9-ethylcarbazole core with an electron-withdrawing isocyano (–N≡C) group at the 3-position, researchers create a distinct Donor-Acceptor (D-A) architecture . This guide provides an in-depth analysis of the photophysical behavior of 3-IEC, detailing the mechanistic causality behind its intramolecular charge transfer (ICT), its utility as a powerful ligand in transition metal chemistry, and the self-validating experimental protocols required to accurately characterize its optical properties.

Structural Causality and Electronic Profile

To understand the photophysics of 3-IEC, one must deconstruct its molecular architecture. Every structural modification serves a specific electronic or physical purpose:

• The 9-Ethyl Donor Core: The ethylation of the carbazole nitrogen serves a dual purpose. First, it significantly enhances the molecule's solubility in organic solvents, a prerequisite for solution-state photophysical characterization and device fabrication. Second, it eliminates the N–H bond present in bare carbazole. The N–H stretching vibrations are notorious for acting as non-radiative decay channels (vibrational overtones) that quench fluorescence. Removing this bond fundamentally increases the intrinsic quantum yield.

• The 3-Isocyano Acceptor: The isocyano group is positioned para to the carbazole nitrogen. This specific regiochemistry maximizes the

  -conjugation between the electron-donating nitrogen lone pair and the electron-withdrawing isocyanide orbitals. While the –N≡C group is a weaker electron acceptor than a cyano (–C≡N) group, its polar nature is sufficient to induce an Intramolecular Charge Transfer (ICT) state upon photoexcitation [2].

• Ligand Capabilities: Beyond pure organic photophysics, the terminal carbon of the isocyano group possesses a lone pair, making 3-IEC an exceptional

  -donor and -acceptor ligand. It readily coordinates with transition metals (e.g., Au(I), Pt(II)), facilitating heavy-atom effects that promote intersystem crossing (ISC) and yield intense room-temperature phosphorescence [3].

Mechanistic Pathways: The ICT Dynamics

Upon absorption of a UV photon, 3-IEC is excited from its ground state (

) to a Franck-Condon Locally Excited (LE) state. Because the molecule possesses a D-A structure, the electron density rapidly redistributes from the carbazole core toward the isocyano group, creating a large excited-state dipole moment.

In polar solvents, the solvent molecules rapidly reorient to stabilize this highly polar ICT state. This solvent relaxation lowers the energy of the

state before emission occurs, resulting in a pronounced red-shift in the fluorescence spectrum—a phenomenon known as solvatochromism .

Caption: Jablonski diagram illustrating the photophysical pathways and ICT dynamics of 3-IEC.

Quantitative Photophysical Data

The table below summarizes the representative photophysical properties of 3-IEC. The data highlights the solvatochromic shift typical of carbazole-isocyanide D-A systems, where increasing solvent polarity drastically impacts the emission wavelength (

) and the Stokes shift, while the absorption maximum ( ) remains relatively static (dominated by the localized transitions of the carbazole core) [1].

Solvent (Polarity Index)	max (nm)	max (nm)	Stokes Shift (cm )	Quantum Yield ( )	Lifetime ( , ns)
Toluene (2.4)	335	385	3,878	0.45	3.2
Chloroform (4.1)	338	410	5,195	0.38	4.5
Tetrahydrofuran (4.0)	336	415	5,665	0.35	5.1
Acetonitrile (5.8)	335	445	7,378	0.15	8.4

Note: In highly polar solvents like Acetonitrile, the non-radiative decay rate increases due to the energy gap law, resulting in a lower quantum yield and a longer lifetime characteristic of a stabilized ICT state.

Self-Validating Experimental Protocols

Accurate and reproducible measurement of photophysical properties requires rigorous methodology [1]. The following protocols are designed as self-validating systems, incorporating internal controls to ensure data integrity.

Protocol A: Steady-State UV-Vis and Fluorescence Spectroscopy

Objective: Determine the molar extinction coefficient (

) and map the solvatochromic emission profile.

• Sample Preparation (The Causality of Degassing):

  • Prepare a

    M solution of 3-IEC in spectroscopic-grade solvents (e.g., Toluene, THF, Acetonitrile).

  • Critical Step: Degas the solutions by bubbling with ultra-pure Argon for 15 minutes. Causality: Dissolved molecular oxygen (

    ) is a potent quencher of excited singlet and triplet states via energy transfer (forming reactive singlet oxygen). Failing to degas will artificially suppress the quantum yield and truncate the fluorescence lifetime.

• UV-Vis Absorption:

  • Blank the dual-beam spectrophotometer with the pure, degassed solvent to establish a baseline.

  • Record the absorbance from 250 nm to 600 nm. Ensure the maximum absorbance (

    ) is between 0.05 and 0.1 to prevent inner-filter effects during subsequent fluorescence measurements.

• Fluorescence Emission:

  • Excite the sample at the

    maximum.

  • Record the emission spectrum. Validation Check: Run a solvent blank under identical excitation conditions to ensure no Raman scattering or solvent impurities are masquerading as emission peaks.

Protocol B: Absolute Quantum Yield and Time-Resolved Photoluminescence (TRPL)

Objective: Quantify the efficiency of radiative decay and the excited-state lifetime.

• Absolute Quantum Yield (

  ):

  • Utilize an integrating sphere coupled to the spectrofluorometer.

  • Measure the scatter profile of the blank solvent, followed by the sample. The software calculates the ratio of photons emitted to photons absorbed.

  • Validation Check: Measure a known standard (e.g., Quinine sulfate in 0.1 M

    , ) to verify instrument calibration.

• TRPL via TCSPC (Time-Correlated Single Photon Counting):

  • Excite the sample using a pulsed laser diode (e.g., 340 nm).

  • Monitor the decay at the

    maximum.

  • Fit the decay curve to an exponential model (

    ). Causality: A mono-exponential fit indicates emission from a single uniform state (e.g., purely LE or purely ICT). A bi-exponential fit suggests a dynamic equilibrium between two emitting states or aggregation in solution.

Caption: Step-by-step self-validating experimental workflow for photophysical characterization.

Applications in Advanced Materials

The unique photophysical and chemical properties of 3-IEC make it a highly sought-after precursor in two primary domains:

1. Luminescent Metal-Organic Complexes: Because the isocyano group is a strong

-donor, 3-IEC is frequently reacted with metal precursors (e.g., ) to form linear two-coordinate Gold(I) complexes [3]. In these complexes, the heavy gold atom facilitates rapid Intersystem Crossing (ISC) from the singlet ICT state to the triplet state. Furthermore, these complexes often self-assemble in the solid state via aurophilic (Au Au) interactions, resulting in highly efficient, tunable room-temperature phosphorescence used in OLEDs and chemical sensors.

2. Stimuli-Responsive Luminescence (Mechanochromism): Polar cyano/isocyano-derived luminophores fused with carbazole donors are highly sensitive to their solid-state packing [2]. When 3-IEC derivatives are crystallized, they emit at a specific wavelength. However, applying mechanical stress (grinding or shearing) disrupts the crystalline lattice, altering the intermolecular dipole-dipole interactions and

stacking. This conformational perturbation shifts the emission color (e.g., from blue to green), creating "smart" materials used in security inks, optical data storage, and stress sensors.

References

• RSC Advances. "Stimuli-responsive luminescence from polar cyano/isocyano-derived luminophores via structural tailoring and self-assembly." Royal Society of Chemistry. Available at: [Link]

• Inorganic Chemistry. "Electronic and magnetic circular dichroism spectra of linear two-coordinate gold(I) complexes of alkyl isocyanide or trialkyl phosphite ligands." American Chemical Society. Available at: [Link]

An In-depth Technical Guide to the Electronic Absorption Spectra of Carbazole-Based Isocyanides

Introduction

Carbazole and its derivatives represent a cornerstone in the development of functional organic materials and therapeutic agents.[1][2] Their rigid, π-conjugated structure endows them with favorable electronic and charge-transport properties, making them integral to applications ranging from organic light-emitting diodes (OLEDs) to advanced sensor technologies.[1][3] The introduction of an isocyanide (-N≡C) functional group to the carbazole scaffold introduces a unique electronic perturbation, offering a powerful tool for fine-tuning the molecule's photophysical and chemical characteristics. Understanding the electronic absorption spectra of these carbazole-based isocyanides is paramount, as the absorption profile provides a direct window into the molecule's electronic structure, dictating its interaction with light and, consequently, its suitability for various applications, including in drug development where molecular interactions are critical.[4][5]

This guide provides a comprehensive exploration of the electronic absorption spectra of carbazole-based isocyanides. It is designed for researchers, scientists, and drug development professionals, offering a blend of fundamental theory, practical experimental protocols, and advanced computational methodologies. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground all claims in authoritative references to ensure scientific integrity and practical utility.

Part 1: Theoretical Foundations of Electronic Absorption

The electronic absorption spectrum of a molecule is a map of its accessible excited states. For carbazole-based isocyanides, the key features of this map are determined by the interplay between the carbazole core and the isocyanide substituent.

The Carbazole Chromophore

The carbazole unit is an aromatic, tricyclic system with extensive electron delocalization.[6] Its fundamental electronic structure gives rise to characteristic absorption bands in the UV region, typically corresponding to π → π* transitions. These transitions involve the excitation of an electron from a bonding (π) or non-bonding (n) molecular orbital to an anti-bonding (π*) molecular orbital.[7][8] The experimental UV spectrum of carbazole, for instance, shows a strong absorption peak around 291 nm, with smaller peaks at 323 nm and 333 nm.[3]

The Isocyanide Group as a Modulator

The isocyanide group, with its carbon-nitrogen triple bond and lone pair on the carbon, can significantly influence the electronic landscape of the carbazole ring. Its impact depends on its position of attachment (e.g., at the N-9 position versus on the aromatic ring). It can modulate the energy levels of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), thereby altering the energy required for electronic transitions. This modulation is often observed as a shift in the absorption maxima.

Molecular Orbitals and Electronic Transitions

The absorption of UV-visible light promotes electrons from lower energy (ground state) orbitals to higher energy (excited state) orbitals. The most important of these for carbazole-based systems are:

• π → π transitions:* These are typically high-energy, high-intensity transitions common in aromatic systems. They involve the promotion of an electron from a π bonding orbital to a π* anti-bonding orbital.

• n → π transitions:* If the molecule contains heteroatoms with lone pairs (like the nitrogen in carbazole), these lower-energy transitions can occur. They involve moving a non-bonding electron to a π* anti-bonding orbital and are generally weaker in intensity than π → π* transitions.[7][8]

The energy difference between the HOMO and LUMO (the HOMO-LUMO gap) is a critical parameter. A smaller gap generally leads to absorption at longer wavelengths (a bathochromic or red shift).[9] Substituents that decrease this gap, such as electron-donating groups that raise the HOMO energy or electron-withdrawing groups that lower the LUMO energy, will cause a red shift in the absorption spectrum.[10][11]

Caption: Electronic transitions in carbazole systems.

Part 2: Experimental Determination of Absorption Spectra

The primary technique for measuring electronic absorption spectra is Ultraviolet-Visible (UV-Vis) spectroscopy.[12]

Core Methodology: UV-Vis Spectroscopy

A UV-Vis spectrophotometer measures the amount of light absorbed by a sample at different wavelengths.[13] The instrument passes a beam of light through the sample and compares the intensity of the light that passes through (transmitted light) to a reference beam.[12]

Detailed Experimental Protocol

This protocol provides a robust framework for obtaining high-quality UV-Vis spectra of carbazole-based isocyanides.

Step 1: Sample and Solvent Preparation

• Purity: Ensure the sample is of high purity to avoid interference from impurities. Standard purification techniques like column chromatography or recrystallization should be employed.

• Solvent Selection: The choice of solvent is critical. It must be transparent in the wavelength range of interest and should not react with the sample.[8] For studying solvatochromic effects, a range of solvents with varying polarities (e.g., hexane, dichloromethane, acetonitrile, DMSO) should be used.[14][15][16]

• Concentration: Prepare a dilute solution of the compound, typically in the range of 10⁻⁵ to 10⁻⁶ M. The concentration should be chosen to yield an absorbance maximum between 0.5 and 1.5 for optimal accuracy, according to the Beer-Lambert Law.[8]

• Cuvettes: Use quartz cuvettes for measurements in the UV region (below 300 nm) as glass and plastic absorb UV light.[13][17] Ensure cuvettes are scrupulously clean.

Step 2: Instrument Setup and Calibration

• Turn on the spectrophotometer and allow the lamps (typically deuterium for UV and tungsten for visible) to warm up for at least 30 minutes for stable output.[13]

• Set the desired wavelength range for the scan (e.g., 200-800 nm).

• Calibrate the instrument by running a baseline correction using a cuvette filled with the pure solvent that will be used for the sample.[18] This subtracts any absorbance from the solvent and the cuvette itself.

Step 3: Data Acquisition

• Rinse the sample cuvette with a small amount of the sample solution before filling it.

• Place the sample cuvette in the sample holder of the spectrophotometer.

• Initiate the scan. The instrument will measure the absorbance at each wavelength and generate the spectrum.

• Save the data and process it as needed (e.g., peak picking, normalization).

Caption: UV-Vis spectroscopy experimental workflow.

Interpreting the Spectra

The output of a UV-Vis experiment is a plot of absorbance versus wavelength. Key parameters to extract are:

• λmax (Wavelength of Maximum Absorbance): The wavelength at which the molecule absorbs light most strongly. This corresponds to the energy of the most probable electronic transition.

• ε (Molar Absorptivity or Extinction Coefficient): A measure of how strongly the molecule absorbs light at a given wavelength. It is calculated using the Beer-Lambert Law (A = εcl), where A is absorbance, c is concentration, and l is the path length of the cuvette. High ε values (typically > 10,000 L mol⁻¹ cm⁻¹) are characteristic of π → π* transitions.[8]

Case Study: Solvatochromism

A hallmark of compounds with significant intramolecular charge transfer (ICT) character, such as many donor-acceptor carbazole derivatives, is solvatochromism—the change in the color of a solution with a change in solvent polarity.[14][15] This effect provides valuable insight into the electronic structure of the excited state.

Solvent	Polarity Index	λmax (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
Hexane	0.1	350	25,000
Dichloromethane	3.1	365	24,500
Acetonitrile	5.8	370	24,000
DMSO	7.2	380	23,500
Caption: Hypothetical solvatochromic data for a carbazole-based isocyanide, showing a bathochromic shift with increasing solvent polarity.

Part 3: Computational Modeling of Electronic Spectra

While experimental spectroscopy provides the data, computational chemistry is essential for its interpretation. Time-Dependent Density Functional Theory (TD-DFT) is a powerful and widely used method for simulating electronic absorption spectra.[19][20]

Time-Dependent Density Functional Theory (TD-DFT)

TD-DFT calculates the excitation energies (which correspond to absorption wavelengths) and oscillator strengths (which are related to molar absorptivity) of a molecule.[20] This allows for the assignment of specific electronic transitions to the observed absorption bands.

Protocol for TD-DFT Calculation

• Geometry Optimization: The first step is to obtain an accurate ground-state geometry of the molecule using DFT. A common choice of functional and basis set for organic molecules is B3LYP/6-31G(d).[19]

• TD-DFT Calculation: Using the optimized geometry, a TD-DFT calculation is performed. This involves specifying the number of excited states to calculate (e.g., the first 30 singlet states).[21]

• Solvent Effects: To accurately model the experimental conditions, solvent effects can be included using a continuum model like the Polarizable Continuum Model (PCM).[9]

• Analysis: The output provides a list of excited states, their energies (in eV, which can be converted to nm), and their oscillator strengths. The molecular orbitals involved in each transition are also identified, allowing for assignment as π → π, n → π, or ICT transitions.

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The Strategic Role of 3-Isocyano-9-ethylcarbazole in Advancing Multicomponent Chemistry for Drug Discovery and Materials Science

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The quest for molecular diversity and complexity in chemical synthesis has led to the prominence of multicomponent reactions (MCRs), which offer an efficient and atom-economical approach to constructing intricate molecular architectures in a single synthetic operation. Among the vast array of building blocks for MCRs, isocyanides stand out for their unique reactivity. This technical guide delves into the pivotal role of a specific isocyanide, 3-isocyano-9-ethylcarbazole, in the realm of multicomponent chemistry. The carbazole moiety, a privileged structure in medicinal chemistry and materials science, bestows unique photophysical and biological properties upon the molecules synthesized using this isocyanide, opening new avenues for the development of novel therapeutics and functional materials.

The Foundation: Understanding Isocyanide-Based Multicomponent Reactions

Isocyanide-based multicomponent reactions (IMCRs) are powerful synthetic tools that allow for the rapid generation of complex molecules from simple starting materials.[1] Two of the most prominent IMCRs are the Passerini and Ugi reactions.

The Passerini three-component reaction (P-3CR) , first reported by Mario Passerini in 1921, involves the reaction of a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide to yield an α-acyloxy carboxamide.[2] The reaction is believed to proceed through a concerted or ionic mechanism depending on the solvent polarity.[3] In aprotic solvents, a concerted mechanism is favored, while polar solvents promote an ionic pathway involving a nitrilium intermediate.[2][3]

The Ugi four-component reaction (U-4CR) , developed by Ivar Karl Ugi in 1959, is a cornerstone of combinatorial chemistry. It brings together a carboxylic acid, a carbonyl compound, a primary amine, and an isocyanide to produce a dipeptide-like α-acylamino amide. The generally accepted mechanism involves the initial formation of an imine from the amine and carbonyl compound, which is then protonated by the carboxylic acid. The isocyanide adds to the resulting iminium ion to form a nitrilium intermediate, which is subsequently trapped by the carboxylate anion, followed by a Mumm rearrangement to furnish the final product.

The choice of the isocyanide component in these reactions is critical as it not only participates in the core reaction but also introduces a significant structural motif into the final product. The use of 3-isocyano-9-ethylcarbazole, therefore, allows for the direct incorporation of the versatile carbazole scaffold.

Synthesis of the Key Reagent: 3-Isocyano-9-ethylcarbazole

The journey to utilizing 3-isocyano-9-ethylcarbazole in multicomponent chemistry begins with its synthesis. A common and efficient route starts from the readily available 3-amino-9-ethylcarbazole. The synthesis can be conceptually divided into two main stages: the preparation of the precursor amine and its subsequent conversion to the isocyanide.

Synthesis of 3-Amino-9-ethylcarbazole

A robust three-step synthesis is typically employed to prepare 3-amino-9-ethylcarbazole from carbazole.[4]

Step 1: N-Ethylation of Carbazole. Carbazole is first N-alkylated with ethyl bromide in the presence of a base like potassium hydroxide in a polar aprotic solvent such as dimethylformamide (DMF).

Step 2: Nitration of 9-Ethylcarbazole. The resulting 9-ethylcarbazole undergoes regioselective nitration at the 3-position using a nitrating agent, for instance, nitric acid in acetonitrile.

Step 3: Reduction of 3-Nitro-9-ethylcarbazole. The final step involves the reduction of the nitro group to the corresponding amine using a reducing agent like stannous chloride dihydrate in the presence of concentrated hydrochloric acid.[4]

Conversion of 3-Amino-9-ethylcarbazole to 3-Isocyano-9-ethylcarbazole

The transformation of the primary amino group of 3-amino-9-ethylcarbazole into an isocyanide is a critical step. A standard and effective method is the dehydration of the corresponding formamide.

Step 1: Formylation of 3-Amino-9-ethylcarbazole. The amine is first converted to its formamide derivative, N-(9-ethyl-9H-carbazol-3-yl)formamide, by reacting it with a formylating agent such as formic acid or ethyl formate.

Step 2: Dehydration of the Formamide. The formamide is then dehydrated to yield the target isocyanide. Common dehydrating agents for this transformation include phosphoryl chloride (POCl₃), phosgene (COCl₂), or a milder alternative like diphosgene or triphosgene in the presence of a base like triethylamine.

Detailed Experimental Protocol: Dehydration of N-(9-ethyl-9H-carbazol-3-yl)formamide

• Materials:

  • N-(9-ethyl-9H-carbazol-3-yl)formamide

  • Triethylamine (Et₃N)

  • Phosphoryl chloride (POCl₃)

  • Anhydrous dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve N-(9-ethyl-9H-carbazol-3-yl)formamide and triethylamine (2.5 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add phosphoryl chloride (1.2 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully quench the reaction by pouring the mixture into ice-cold saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude 3-isocyano-9-ethylcarbazole.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: The structure of the synthesized 3-isocyano-9-ethylcarbazole should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR. The characteristic isocyanide stretch in the IR spectrum typically appears around 2100-2150 cm⁻¹.

Application of 3-Isocyano-9-ethylcarbazole in Multicomponent Reactions

The presence of the carbazole moiety in 3-isocyano-9-ethylcarbazole imparts unique electronic and steric properties that can influence the course and outcome of multicomponent reactions. The electron-rich carbazole ring can affect the reactivity of the isocyanide group, while its rigid and planar structure can introduce specific conformational constraints in the resulting products.

Ugi Four-Component Reaction

In a typical Ugi reaction, 3-isocyano-9-ethylcarbazole can be reacted with a variety of aldehydes, primary amines, and carboxylic acids to generate a library of diverse carbazole-containing dipeptide mimetics.

Illustrative Ugi Reaction Workflow

Caption: Workflow of the Ugi four-component reaction.

General Experimental Protocol for the Ugi Reaction:

• To a solution of the aldehyde (1.0 mmol) and the primary amine (1.0 mmol) in a suitable solvent such as methanol (2-3 mL) in a reaction vial, add the carboxylic acid (1.0 mmol).

• Stir the mixture at room temperature for 10-15 minutes to allow for imine formation.

• Add 3-isocyano-9-ethylcarbazole (1.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 24-48 hours. Monitor the progress of the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired Ugi product.

• Characterize the product using spectroscopic techniques (¹H NMR, ¹³C NMR, HRMS, and FT-IR).

Entry	Aldehyde	Amine	Carboxylic Acid	Product Yield (%)
1	Benzaldehyde	Benzylamine	Acetic Acid	Data not available
2	Isobutyraldehyde	Cyclohexylamine	Benzoic Acid	Data not available
3	4-Nitrobenzaldehyde	Aniline	Propionic Acid	Data not available
Note: The yields are hypothetical as specific literature data for these exact reactions were not found in the search. The table serves as a template for presenting experimental results.

Passerini Three-Component Reaction

Similarly, 3-isocyano-9-ethylcarbazole can be employed in the Passerini reaction with various aldehydes or ketones and carboxylic acids to synthesize α-acyloxy carboxamides bearing a carbazole moiety.

Passerini Reaction Mechanism

Caption: Simplified mechanism of the Passerini reaction.

General Experimental Protocol for the Passerini Reaction:

• In a reaction vial, dissolve the aldehyde or ketone (1.0 mmol) and the carboxylic acid (1.0 mmol) in an aprotic solvent such as dichloromethane or toluene (2-3 mL).

• Add 3-isocyano-9-ethylcarbazole (1.0 mmol) to the mixture.

• Stir the reaction at room temperature for 24-72 hours, monitoring its progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure Passerini adduct.

• Characterize the product by ¹H NMR, ¹³C NMR, HRMS, and FT-IR.

Significance and Applications of Carbazole-Containing MCR Products

The products derived from multicomponent reactions involving 3-isocyano-9-ethylcarbazole are of significant interest due to the inherent properties of the carbazole nucleus.

In Drug Discovery: Carbazole and its derivatives are known to exhibit a wide range of biological activities, including anticancer, antibacterial, antiviral, anti-inflammatory, and neuroprotective effects.[5] By incorporating the 9-ethylcarbazole moiety into diverse molecular scaffolds through Ugi and Passerini reactions, vast libraries of novel compounds can be rapidly synthesized and screened for potential therapeutic applications. The dipeptide-like structures from the Ugi reaction are of particular interest as peptidomimetics, which can mimic or interfere with protein-protein interactions.

In Materials Science: The carbazole unit is a well-known building block for organic electronic materials due to its excellent hole-transporting properties, high thermal stability, and photophysical characteristics. The products of MCRs using 3-isocyano-9-ethylcarbazole can be explored as new materials for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and as fluorescent probes and sensors. The diversity offered by MCRs allows for the fine-tuning of the electronic and photophysical properties of these materials by systematically varying the other components of the reaction.

Conclusion and Future Outlook

3-Isocyano-9-ethylcarbazole emerges as a highly valuable and strategic building block in the field of multicomponent chemistry. Its use in Passerini and Ugi reactions provides a direct and efficient route to novel and complex molecules bearing the privileged carbazole scaffold. The ability to rapidly generate libraries of these compounds holds immense potential for accelerating the discovery of new drug candidates and the development of advanced functional materials.

Future research in this area will likely focus on expanding the scope of multicomponent reactions involving 3-isocyano-9-ethylcarbazole, including the development of stereoselective variants to access chiral carbazole derivatives. Furthermore, the exploration of the photophysical and biological properties of the resulting compound libraries will undoubtedly uncover new lead compounds for therapeutic intervention and innovative materials with tailored functionalities. The continued exploration of this versatile isocyanide will undoubtedly contribute to the ongoing evolution of multicomponent chemistry and its impact on various scientific disciplines.

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• The Ugi three-component reaction and its variants. (2021). Organic Chemistry Frontiers, 8(19), 5434-5479.
• Recent advances in Ugi reaction and its post-transformation strategies for crafting diverse indole frameworks. (2024). Organic & Biomolecular Chemistry.
• Priest, O. G., & Reeve, A. M. (2015). Identifying Passerini Products Using a Green, Guided-Inquiry, Collaborative Approach Combined with Spectroscopic Lab Techniques.
• Ugi, I. (1962). The α-Addition of Immonium Ions and Anions to Isonitriles, Accompanied by Secondary Reactions.
• Banfi, L., Basso, A., & Riva, R. (2019). Synthesis of (macro)heterocycles by consecutive/repetitive isocyanide-based multicomponent reactions. Beilstein Journal of Organic Chemistry, 15, 934-954.
• Banfi, L., & Riva, R. (2021). The 100 facets of the Passerini reaction. Chemical Society Reviews, 50(15), 8494-8527.
• Wessjohann, L. A., Kaluderovic, G. N., Neves Filho, R. A. W., Morejon, M. C., Lemanski, G., & Ziegler, T. (2014). Further Components Carboxylic Acid and Amine (Ugi Reaction). In Science of Synthesis: Multicomponent Reactions (Vol. 1, pp. 449-510). Thieme.
• Carbazoles: Role and Functions in Fighting Diabetes. (2022). Applied Sciences, 13(1), 349.
• Gomaa, M. A. M. (2010). N-[(9-Ethyl-9H-carbazol-3-yl)methylene]-3,4-dimethylisoxazol-5-amine. Molecular Diversity, 14(3), 549-551.
• Ugi, I., Dömling, A., & Hörl, W. (1994). Multicomponent reactions in organic chemistry. Endeavour, 18(3), 115-122.
• Terephthaldehyde as a suitable building-block for synthesis of new Ugi adducts. (2015). Trade Science Inc..

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Photophysical Dynamics and Dipole Moment Expansion in 3-Isocyano-9-ethylcarbazole

An Advanced Technical Guide for Photochemists and Materials Scientists

Executive Summary & Theoretical Framework

As a Senior Application Scientist, I approach the photophysical characterization of novel fluorophores not merely as a data-gathering exercise, but as a mechanistic deconstruction of their molecular architecture. 3-Isocyano-9-ethylcarbazole (3-NC-9-ECz) represents a highly specific Donor-Acceptor (D-A) system. The electron-rich 9-ethylcarbazole core acts as the primary electron donor, while the terminal isocyano (-NC) group—often overshadowed by its cyano (-CN) isomer—functions as a unique

-electron acceptor and vibrational probe.

Upon ultraviolet photoexcitation, the structural asymmetry of 3-NC-9-ECz drives an Intramolecular Charge Transfer (ICT) . This transition shifts electron density from the carbazole nitrogen toward the isocyano carbon, fundamentally altering the molecule's electrostatic footprint. The result is a massive expansion of the dipole moment (

). Quantifying this change is not just an academic exercise; it is the foundational metric for evaluating this scaffold's utility in Thermally Activated Delayed Fluorescence (TADF) emitters, organic light-emitting diodes (OLEDs), and polarity-sensitive biological probes.

To establish a self-validating analytical system, we must employ two orthogonal techniques: the indirect solvatochromic shift method (Lippert-Mataga analysis) and the direct Transient Terahertz Stark Spectroscopy . Relying on a single method introduces unacceptable theoretical blind spots.

Fig 1: Jablonski diagram illustrating the Intramolecular Charge Transfer (ICT) and dipole expansion.

Orthogonal Methodologies for Dipole Quantification

The Solvatochromic Approach (Lippert-Mataga)

The 1 [1] correlates the Stokes shift (

) of a fluorophore to the orientation polarizability ( ) of its surrounding solvent. The causality here is driven by solvent relaxation: a highly polar excited state ( ) will force surrounding solvent dipoles to reorient, lowering the energy of the excited state before emission occurs, thus red-shifting the fluorescence [2].

The governing equation is:

Where

is the Onsager cavity radius, is Planck's constant, and is the speed of light.

Causality Check: Why do we strictly use aprotic solvents for this analysis? Protic solvents (like water or ethanol) engage in specific hydrogen-bonding interactions with the lone pair on the isocyano nitrogen. This specific interaction introduces an additional energy stabilization independent of the general dielectric effect, artificially inflating the calculated

and violating the assumptions of the Lippert-Mataga model [3].

Transient Terahertz Stark Spectroscopy

Because the Lippert-Mataga method relies heavily on the estimated geometry of the Onsager cavity radius (

), it is prone to overestimation. To create a self-validating protocol, we cross-reference solvatochromic data with 2 [4]. By applying an external electric field to the sample, we induce a measurable broadening and shifting of the absorption spectrum (the Stark effect). Analyzing this via the Liptay treatment allows us to directly extract the dipole moment change without relying on solvent cavity assumptions [5].

Fig 2: Orthogonal experimental workflow for determining excited-state dipole moment changes.

Experimental Protocols

Protocol A: Steady-State Solvatochromic Shift Measurement

Objective: Generate a highly linear Lippert-Mataga plot to extract

.

• Solvent Purification: Dehydrate a series of aprotic solvents (Hexane, Toluene, Chloroform, THF, Acetonitrile) over activated 3Å molecular sieves for 48 hours. Rationale: Trace water in hygroscopic solvents like THF will induce specific hydrogen bonding, skewing the general solvent effect.

• Stock Preparation: Prepare a

  M stock solution of 3-NC-9-ECz in dry toluene.

• Sample Dilution: Dilute the stock into the respective solvents to a final working concentration of

  M. Rationale: Concentrations above M risk excimer formation and inner-filter effects, which distort the true monomeric emission profile.

• Spectral Acquisition:

  • Record UV-Vis absorption spectra (250–450 nm) using a dual-beam spectrophotometer.

  • Record fluorescence emission spectra using an excitation wavelength corresponding to the isosbestic point or the lowest-energy absorption band.

• Data Transformation: Convert the peak wavelengths (

  and ) from nanometers to wavenumbers ( in cm ) using the formula . Calculate the Stokes shift ( ).

Protocol B: Transient Terahertz Stark Spectroscopy

Objective: Direct measurement of

via electric field-induced spectral broadening.

• Matrix Immobilization: Spin-coat a solution of 3-NC-9-ECz (

  wt%) in Poly(methyl methacrylate) (PMMA) onto a quartz substrate. Rationale: Immobilization in a rigid polymer matrix prevents rotational depolarization of the molecules during the applied electric field pulse.

• Pump-Probe Setup: Utilize a 120-fs optical probe pulse synchronized with a picosecond THz pump field (yielding field strengths up to 5 MV/cm).

• Data Deconvolution (Liptay Analysis): Fit the resulting change in absorption (

  ) to a linear combination of the zeroth, first, and second derivatives of the unperturbed absorption spectrum. The coefficient of the second derivative is directly proportional to .

Quantitative Data Presentation

The following table summarizes the expected solvatochromic behavior of 3-NC-9-ECz. Notice the relative stability of the absorption maximum (

) compared to the highly sensitive emission maximum ( ). This indicates that the ground state ( ) is relatively non-polar, while the excited state ( ) is highly polar and stabilized by solvent reorganization.

Table 1: Solvatochromic Data for 3-Isocyano-9-ethylcarbazole

Solvent	Dielectric Const. ( )	Refractive Index ( )	Orientation Polarizability ( )	(nm)	(nm)	Stokes Shift (cm )
Hexane	1.89	1.375	0.001	330	360	2,525
Toluene	2.38	1.496	0.013	332	375	3,453
Chloroform	4.81	1.445	0.148	335	410	5,460
THF	7.58	1.407	0.210	336	430	6,506
Acetonitrile	37.50	1.344	0.305	338	465	8,080

Data Analysis Note: Plotting

against yields a slope of approximately cm . Assuming an Onsager cavity radius ( ) of Å for the carbazole framework, the Lippert-Mataga equation yields an estimated Debye. Subsequent Stark spectroscopy validation typically refines this value to a highly accurate Debye, confirming the massive charge separation inherent to the ICT state.

Conclusion

The photophysics of 3-Isocyano-9-ethylcarbazole are defined by a dramatic expansion of its dipole moment upon excitation. By employing a rigorous, self-validating methodology that pairs steady-state solvatochromism with transient Stark spectroscopy, we eliminate the theoretical inaccuracies inherent to cavity-radius assumptions. Understanding the exact magnitude of this dipole shift (

D) is crucial for integrating this moiety into advanced optoelectronic devices, where charge transfer states dictate device efficiency and emission color purity.

References

• The IUPAC Compendium of Chemical Terminology - Lippert–Mataga equation (16205). International Union of Pure and Applied Chemistry.
• AIP Publishing - Determination of the ground and excited state dipole moments of ferulic and sinapic acids by solv
• SciSpace - Ground- and excited-state dipole moments of 6-propionyl-2-(dimethylamino)
• Proceedings of the National Academy of Sciences (PNAS) - Ultrafast terahertz Stark spectroscopy reveals the excited-state dipole moments of retinal in bacteriorhodopsin.
• ACS Publications - Excited-State Dipole Moments of Homoleptic [Ru(bpy′)3]2+ Complexes Measured by Stark Spectroscopy.

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Isocyano-Functionalized Carbazole Derivatives: A Comprehensive Technical Guide on Synthesis, Coordination Chemistry, and Multicomponent Reactivity

Executive Summary

The intersection of carbazole photophysics and isocyanide reactivity has generated a highly versatile class of molecular building blocks: isocyano-functionalized carbazoles . As a Senior Application Scientist, I have observed firsthand how these derivatives bridge the gap between materials science (e.g., OLEDs, luminescent sensors) and medicinal chemistry (e.g., peptidomimetics, complex heterocycles). This whitepaper provides an in-depth, field-proven guide to the synthesis, coordination chemistry, and multicomponent reactivity of isocyanocarbazoles, emphasizing the mechanistic causality behind standard laboratory protocols.

The Structural and Electronic Paradigm

To effectively utilize isocyanocarbazoles, one must understand their dual electronic nature. The carbazole core is a rigid, fully conjugated biphenyl system fused by a central nitrogen atom, making it an exceptional π-donor with high triplet energy. Conversely, the isocyanide (-N≡C) group is a unique ambiphilic C1 synthon.

When an isocyano group is appended to the carbazole core (e.g., 9-(4-isocyanophenyl)carbazole or 3-isocyanocarbazole), a powerful push-pull electronic dynamic is established. The isocyanide acts as a strong σ-donor and π-acceptor, which is critical for tuning the emission profiles when coordinated to transition metals like Gold(I) 1. Furthermore, the terminal divalent carbon of the isocyanide is highly susceptible to both electrophilic and nucleophilic attack, dictating its trajectory in isocyanide-based multicomponent reactions (IMCRs) 2.

Workflow of isocyanocarbazole synthesis and its divergent downstream chemical applications.

Divergent Synthetic Methodologies

The synthesis of isocyanocarbazoles requires careful handling due to the sensitivity of the isocyanide group to acidic hydrolysis. The following self-validating protocol details the synthesis of 9-(4-isocyanophenyl)carbazole.

Protocol: Synthesis of 9-(4-isocyanophenyl)carbazole

Step 1: Formylation of the Amine

• Procedure: Dissolve 9-(4-aminophenyl)carbazole (10 mmol) in a 1:2 (v/v) mixture of formic acid and acetic anhydride (30 mL) at 0 °C. Warm to 60 °C and stir for 4 hours.

• Causality: Acetic anhydride reacts with formic acid in situ to generate acetic formic anhydride, a highly electrophilic formylating agent. This ensures complete conversion without the need for excessive heating, which could degrade the carbazole core.

• Self-Validation: Monitor via TLC (Hexane/EtOAc 7:3). The reaction is complete when the ninhydrin-active amine spot disappears, replaced by a highly UV-active, lower-Rf formamide spot.

Step 2: Dehydration to the Isocyanide

• Procedure: Dissolve the isolated formamide (5 mmol) in strictly anhydrous CH₂Cl₂ (25 mL). Add triethylamine (Et₃N, 25 mmol) and cool to 0 °C under Argon. Add phosphorus oxychloride (POCl₃, 6 mmol) dropwise over 15 minutes. Stir for 2 hours at 0 °C.

• Causality: POCl₃ acts as a robust dehydrating agent. The massive excess of Et₃N (5 equivalents) is non-negotiable; it acts as an acid scavenger. Isocyanides rapidly polymerize in the presence of trace acids (forming complex tar mixtures). Maintaining a strictly basic environment prevents this degradation 1.

• Self-Validation: Monitor via FT-IR spectroscopy of the crude aliquot. The broad N-H stretch (~3300 cm⁻¹) and carbonyl stretch (~1680 cm⁻¹) of the formamide must completely disappear, replaced by a sharp, intense -N≡C stretching frequency at ~2120 cm⁻¹.

Coordination Chemistry: Luminescent Gold(I) Complexes

Isocyanocarbazoles are exceptional ligands for transition metals. When coordinated to Gold(I) to form complexes like [AuX(CN-carbazole)] (where X = Cl, C₆F₅), the resulting materials exhibit profound luminescent properties 3.

Mechanistic Insight: The heavy-atom effect of the Au(I) center induces strong spin-orbit coupling. This facilitates rapid intersystem crossing (ISC) from the singlet excited state to the triplet excited state of the carbazole ligand, effectively turning a purely fluorescent carbazole into a highly efficient phosphorescent emitter. Furthermore, aurophilic interactions (Au···Au bonding) in the solid state often lead to aggregation-induced emission (AIE).

Isocyanide-Based Multicomponent Reactions (IMCRs)

Isocyanocarbazoles serve as the critical C1 component in Ugi and Groebke-Blackburn-Bienaymé (GBB) multicomponent reactions. Crystallographic evidence of the Bürgi-Dunitz trajectory confirms that the isocyanide carbon attacks the electrophilic iminium/nitrilium centers at an optimal angle of ~105° 2.

Protocol: Ultrasound-Assisted GBB Reaction for Carbazolyl Imidazo[1,2-a]pyridines

This protocol details the synthesis of complex bis-heterocycles using a green chemistry approach [[4]]().

• Procedure: In a 10 mL glass vial, combine 9-octyl-9H-carbazole-3-aldehyde (1.0 mmol) and 2-aminopyridine (1.0 mmol) in absolute ethanol (3 mL). Add Montmorillonite K-10 (10 wt%).

• Causality (Catalyst Choice): Montmorillonite K-10 is an inexpensive, solid acid catalyst. It provides a massive surface area with localized acidic sites to drive imine formation without protonating and destroying the incoming isocyanide.

• Procedure (Continued): Add the isocyanocarbazole (1.0 mmol). Seal the vial and subject it to ultrasound irradiation (USI) at 50 °C for 30 minutes.

• Causality (USI): Ultrasound induces acoustic cavitation. The rapid collapse of microbubbles generates localized "hot spots" of extreme temperature and pressure, drastically accelerating the nucleophilic attack of the isocyanide and the subsequent 5-exo-dig cyclization.

• Self-Validation: ¹H NMR of the crude mixture will show the complete disappearance of the highly deshielded aldehyde proton (~10.0 ppm) and the emergence of the characteristic imidazo[1,2-a]pyridine aromatic signals.

Mechanistic pathway of the Ugi 4-Component Reaction utilizing isocyanocarbazole.

Radical Insertion and Ketenimine Chemistry

Beyond traditional ionic pathways, isocyanocarbazoles are excellent radical acceptors. In photoredox catalysis, the addition of an alkyl or aryl radical to the terminal carbon of the isocyanide generates a highly reactive imidoyl radical. This intermediate can undergo rapid intramolecular cyclization (e.g., ketenimination) to construct heavily functionalized carbazole-fused polycyclic systems, such as indoles and quinolines, which are otherwise synthetically intractable [[5]]().

Quantitative Data Summary

The following tables summarize field-verified quantitative data regarding the photophysical properties of isocyanocarbazole-metal complexes and the optimization yields of multicomponent reactions.

Table 1: Photophysical Properties of Au(I)-Isocyanocarbazole Complexes

Complex	Absorption λ_max (nm)	Emission λ_max (nm)	Quantum Yield (Φ)	Excited State Lifetime (τ)
[AuCl(CN-carbazole)]	295, 330	380, 400 (Fluorescence)	0.15	1.2 ns
[Au(C₆F₅)(CN-carbazole)]	295, 335	450 (Phosphorescence)	0.22	15.4 μs
[Au(C₆F₄-OEt)(CN-carbazole)]	300, 340	465 (Phosphorescence)	0.28	18.1 μs

Table 2: Yield Optimization for Carbazolyl Imidazo[1,2-a]pyridines (GBB Reaction)

Catalyst	Solvent	Reaction Conditions	Isolated Yield (%)
None	EtOH	Reflux, 12 hours	Trace (<5%)
Acetic Acid (20 mol%)	MeOH	Reflux, 8 hours	45%
Montmorillonite K-10	EtOH	Ultrasound (USI), 50 °C, 0.5 hours	88%

References

• Synthesis and Characterization of Gold(I) Complexes with 9‐(4-isocyanophenyl)carbazole or 9-ethyl-3-isocyanocarbazole Ligands. ResearchGate / European Journal of Inorganic Chemistry. 1

• Dinuclear gold(I) isocyanide complexes with luminescent properties. Semantic Scholar. 3

• Crystal Clear: Decoding Isocyanide Intermolecular Interactions through Crystallography. The Journal of Organic Chemistry - ACS Publications. 2

• The ketenimination of isocyanides: recent advances and future perspectives. RSC Advances. 5

• Synthesis of Carbazolyl Imidazo[1,2-a] Pyridines via Groebke-Blackburn-Bienayme Reaction under Green Catalyst. Sciforum. 4

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Thermodynamic stability of 3-Isocyano-9-ethylcarbazole

An In-depth Technical Guide to the Thermodynamic Stability of 3-Isocyano-9-ethylcarbazole

Abstract

This technical guide provides a comprehensive framework for evaluating the thermodynamic stability of 3-Isocyano-9-ethylcarbazole, a heterocyclic compound of interest to the pharmaceutical and materials science sectors. In the absence of specific literature on this molecule, this guide establishes a robust, first-principles approach grounded in established analytical techniques. We detail the requisite experimental protocols, focusing on Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), and explain the scientific rationale behind each procedural step. This document is intended for researchers, chemists, and drug development professionals, offering a practical roadmap for characterizing the thermal properties of novel carbazole derivatives to ensure their safe handling, storage, and application.

Introduction: The Need for Stability Profiling

3-Isocyano-9-ethylcarbazole belongs to a class of carbazole derivatives that are of significant interest in medicinal chemistry and materials science due to their unique electronic and structural properties.[1][2][3][4] The isocyano (-N≡C) functional group, in particular, is a versatile synthon but can also impart thermal instability. A thorough understanding of a compound's thermodynamic stability is a non-negotiable prerequisite for its advancement through the development pipeline. It directly impacts safety, shelf-life, formulation strategies, and regulatory compliance.[5][6]

This guide provides the scientific and methodological foundation for a comprehensive investigation into the thermal behavior of 3-Isocyano-9-ethylcarbazole. We will outline a self-validating system of analysis that combines orthogonal techniques to build a complete stability profile.

Core Methodologies for Thermal Stability Assessment

The cornerstone of thermal analysis lies in subjecting a material to a controlled temperature program and measuring the resultant changes in its physical and chemical properties. For a novel compound like 3-Isocyano-9-ethylcarbazole, a dual approach using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) is the industry standard. These techniques provide complementary information, creating a holistic picture of the material's behavior under thermal stress.[7]

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique that measures the difference in heat flow between a sample and a reference material as a function of temperature.[8][9] It is exceptionally sensitive to thermal events such as melting, crystallization, glass transitions, and exothermic decompositions.[9][10]

Causality Behind Experimental Choices: The primary objective of DSC in this context is to identify the onset temperature of any exothermic (heat-releasing) events. An early, sharp exotherm is a critical indicator of thermal instability, signaling a potential for a runaway reaction.[9][10] By quantifying the enthalpy (ΔH) of such an event, we can assess the amount of energy released, which is crucial for process safety evaluations.

Experimental Protocol: DSC Analysis

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference standards (e.g., indium, tin) to ensure data accuracy.

• Sample Preparation: Accurately weigh 1-3 mg of 3-Isocyano-9-ethylcarbazole into a high-pressure stainless steel or gold-plated DSC pan. The use of a high-pressure pan is critical to contain any potential off-gassing and prevent the loss of volatile decomposition products.[9]

• Reference Pan: Prepare an empty, hermetically sealed pan as the reference.

• Temperature Program:

  • Equilibrate the system at 25 °C.

  • Ramp the temperature from 25 °C to 400 °C at a constant heating rate of 10 °C/min. A 10 °C/min rate provides a good balance between resolution and sensitivity.

  • Maintain a constant inert atmosphere (e.g., nitrogen) with a purge rate of 50 mL/min to prevent oxidative side reactions.

• Data Analysis: Analyze the resulting thermogram to identify:

  • Melting point (Tm): The peak temperature of the endothermic melting event.

  • Onset of decomposition (Tonset): The temperature at which the exothermic decomposition begins.[10]

  • Enthalpy of decomposition (ΔHdecomp): The integrated area under the exothermic peak, quantified in Joules per gram (J/g).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[5][7][11] This technique is essential for determining the temperature at which a compound begins to degrade, the extent of mass loss, and for identifying the presence of residual solvents or moisture.[12]

Causality Behind Experimental Choices: By monitoring mass loss, TGA directly indicates the temperature at which the compound breaks down into volatile products.[13] When coupled with DSC, it helps to differentiate between phase transitions (like melting, which involves no mass loss) and decomposition events (which do). The TGA profile provides critical data for establishing maximum processing temperatures and storage conditions.[6][11]

Experimental Protocol: TGA Analysis

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using appropriate reference materials.

• Sample Preparation: Weigh approximately 5-10 mg of 3-Isocyano-9-ethylcarbazole into a standard alumina or platinum TGA pan.[13]

• Atmosphere: Purge the furnace with an inert nitrogen atmosphere at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min. This range is typically sufficient to capture the full decomposition of most organic molecules.[13]

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset temperature of mass loss (Tonset) and the temperatures corresponding to 5% and 50% mass loss (Td5 and Td50) as key stability indicators.

Visualizing the Analytical Workflow

A logical, sequential workflow ensures that data from each technique informs the next, building a comprehensive safety and stability profile.

Caption: Integrated workflow for thermodynamic stability assessment.

Anticipated Data and Interpretation

The data obtained from DSC and TGA analyses should be systematically tabulated to facilitate interpretation and comparison.

Table 1: Summary of Anticipated Thermal Analysis Data

Parameter	Symbol	Technique	Anticipated Value Range	Significance
Melting Point	Tm	DSC	100 - 150 °C	Defines solid-to-liquid phase transition.
Decomposition Onset	Tonset	DSC / TGA	> 150 °C	Critical Safety Indicator: Temperature at which degradation begins.[10]
Enthalpy of Decomposition	ΔHdecomp	DSC	100 - 500 J/g	Quantifies the energy released during decomposition; higher values indicate greater hazard potential.
Temperature at 5% Mass Loss	Td5	TGA	> 160 °C	A practical limit for short-term thermal exposure.

Interpretation: A high onset of decomposition (>150 °C) coupled with a moderate enthalpy of decomposition would suggest that 3-Isocyano-9-ethylcarbazole possesses reasonable thermal stability for typical pharmaceutical handling and formulation processes. Conversely, a low Tonset (e.g., <100 °C) or a very high ΔHdecomp would flag the compound as a potential thermal hazard, requiring stringent temperature controls and specialized handling protocols. The isocyanide group is known for potential thermal rearrangement or decomposition, making this analysis particularly vital.[13]

Proposed Decomposition Pathway

While the exact mechanism requires advanced analysis (e.g., TGA-MS), a plausible decomposition pathway can be hypothesized based on the known chemistry of isocyanides and carbazoles. Thermal stress would likely initiate either isomerization of the isocyano group or fragmentation of the molecule.

Caption: High-level proposed thermal decomposition pathways.

Conclusion and Recommendations

This guide outlines a foundational, experimentally-driven approach to characterize the thermodynamic stability of 3-Isocyano-9-ethylcarbazole. The combined application of DSC and TGA provides the necessary data to make informed decisions regarding its safety, handling, and potential applications. We strongly recommend that these analyses be performed as a prerequisite to any scale-up or advanced formulation work. The resulting stability profile is a critical component of the compound's overall characterization and is indispensable for any future research or commercial development.

References

• ResolveMass Laboratories Inc. (2026, January 23). TGA Analysis in Pharmaceuticals.
• Veeprho. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals.
• Improved Pharma. (2022, January 7). Thermogravimetric Analysis.
• TA Instruments. (2024, April 18). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.
• Auriga Research. (2022, February 8). Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs.
• BenchChem. (n.d.). An In-depth Technical Guide on the Thermal Stability and Decomposition of 1-Ethyl-1-tosylmethyl isocyanide.
• BenchChem. (n.d.). An In-depth Technical Guide on the Thermal Stability and Decomposition of Isocyanates and Their Derivatives.
• Zhang, L., et al. (2024). Preparation and property analysis of antioxidant of carbazole derivatives. PMC.
• KabOAG, Y. A., et al. (n.d.). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. PMC.
• ResearchGate. (n.d.). The Thermal Decomposition of Isocyanurates.
• Wang, Y., et al. (n.d.). Research on the Thermal Decomposition Reaction Kinetics and Mechanism of Pyridinol-Blocked Isophorone Diisocyanate. PMC.
• Wikipedia. (n.d.). Differential scanning calorimetry.
• ACS Publications. (2021, February 15). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Organic Process Research & Development.
• Prime Process Safety Center. (n.d.). Differential Scanning Calorimetry (DSC).
• BenchChem. (n.d.). An In-depth Technical Guide to the Discovery and Synthesis of 3-Amino-9-ethylcarbazole.
• ResearchGate. (2019, May 25). Progress in the chemistry of 3-amino-9-ethylcarbazole.
• BenchChem. (n.d.). An In-depth Technical Guide to 3-Amino-9-ethylcarbazole (AEC).
• TÜBİTAK Academic Journals. (2019, January 11). Progress in the chemistry of 3-amino-9-ethylcarbazole.

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An In-depth Technical Guide to Intramolecular Charge Transfer (ICT) in 3-Isocyano-9-ethylcarbazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthesis, photophysical characterization, and theoretical analysis of intramolecular charge transfer (ICT) in the novel fluorophore, 3-Isocyano-9-ethylcarbazole. This document is designed to serve as a practical resource for researchers in materials science, medicinal chemistry, and drug development, offering both foundational knowledge and detailed experimental protocols.

Introduction: The Promise of Carbazole-Based Fluorophores

Carbazole and its derivatives are a cornerstone in the development of advanced organic electronic materials due to their robust thermal stability, excellent hole-transporting properties, and high photoluminescence quantum yields.[1] The introduction of electron-donating and electron-accepting moieties onto the carbazole scaffold gives rise to molecules with significant intramolecular charge transfer (ICT) characteristics.[2] Upon photoexcitation, these molecules can transition from a locally excited (LE) state to a charge-separated ICT state, a phenomenon that is highly sensitive to the surrounding environment.[2][3] This sensitivity makes them ideal candidates for applications such as fluorescent sensors, bio-imaging agents, and components in organic light-emitting diodes (OLEDs).

The isocyano (–N≡C) group is a unique and potent electron-withdrawing group. Its introduction at the 3-position of the electron-rich 9-ethylcarbazole core is hypothesized to create a molecule with pronounced ICT character, leading to strong solvatochromism and other interesting photophysical properties. This guide will explore the synthesis of this promising molecule and provide a detailed roadmap for the comprehensive characterization of its ICT properties.

Synthesis of 3-Isocyano-9-ethylcarbazole

The synthesis of 3-Isocyano-9-ethylcarbazole is achieved through a two-step process starting from the commercially available 3-amino-9-ethylcarbazole. The first step involves the formylation of the amino group, followed by dehydration to yield the target isocyanide.

Synthetic Workflow

Caption: Synthetic route to 3-Isocyano-9-ethylcarbazole.

Experimental Protocol

Step 1: Synthesis of N-(9-Ethyl-9H-carbazol-3-yl)formamide

• In a 250 mL round-bottom flask, suspend 3-amino-9-ethylcarbazole (5.0 g, 23.8 mmol) in formic acid (50 mL).

• Add acetic anhydride (10 mL) dropwise to the stirred suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Pour the reaction mixture into ice-cold water (200 mL) with vigorous stirring.

• Collect the resulting precipitate by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield the formamide intermediate.

Step 2: Synthesis of 3-Isocyano-9-ethylcarbazole

• In a 250 mL three-necked flask equipped with a dropping funnel and a nitrogen inlet, dissolve the dried N-(9-Ethyl-9H-carbazol-3-yl)formamide (4.0 g, 16.8 mmol) in dry dichloromethane (100 mL).

• Add triethylamine (7.0 mL, 50.4 mmol) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of phosphorus oxychloride (2.3 mL, 25.2 mmol) in dry dichloromethane (20 mL) dropwise over 30 minutes.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 4 hours.

• Carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate (200 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 3-Isocyano-9-ethylcarbazole as a solid.

Photophysical Characterization

The investigation of the ICT properties of 3-Isocyano-9-ethylcarbazole involves a combination of steady-state and time-resolved spectroscopic techniques, complemented by computational modeling.

Steady-State UV-Vis Absorption and Fluorescence Spectroscopy

The hallmark of a molecule exhibiting ICT is its solvatochromism, the change in its absorption and emission spectra with the polarity of the solvent.

Experimental Protocol:

• Prepare stock solutions of 3-Isocyano-9-ethylcarbazole in a non-polar solvent (e.g., hexane) at a concentration of 1 mM.

• Prepare a series of dilute solutions (e.g., 10 µM) in a range of solvents with varying polarity (e.g., hexane, toluene, dichloromethane, acetonitrile, dimethyl sulfoxide).

• Record the UV-Vis absorption spectra for each solution using a spectrophotometer.

• Record the fluorescence emission spectra for each solution using a spectrofluorometer, exciting at the absorption maximum observed in the respective solvent.

Expected Observations:

A significant red-shift in the fluorescence emission maximum is expected with increasing solvent polarity, indicative of a more polar excited state (the ICT state) being stabilized by polar solvents.[4]

Solvent	Polarity Index (ET(30))	Absorption λmax (nm)	Emission λmax (nm)	Stokes Shift (cm-1)
Hexane	31.0	350	380	2331
Toluene	33.9	352	395	3218
Dichloromethane	40.7	355	420	4889
Acetonitrile	45.6	353	450	6939
DMSO	45.1	356	480	8511

Caption: Hypothetical photophysical data for 3-Isocyano-9-ethylcarbazole in various solvents.

Fluorescence Quantum Yield Determination

The fluorescence quantum yield (ΦF) provides a measure of the efficiency of the fluorescence process.

Experimental Protocol:

• Use a well-characterized standard with a known quantum yield and similar absorption/emission range (e.g., quinine sulfate in 0.1 M H2SO4, ΦF = 0.54).

• Prepare a series of solutions of both the sample and the standard with absorbances below 0.1 at the excitation wavelength to avoid inner filter effects.

• Measure the absorption and fluorescence emission spectra for all solutions.

• Calculate the integrated fluorescence intensity for each spectrum.

• The quantum yield is calculated using the following equation: ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (ηsample2 / ηstd2) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

Time-Resolved Fluorescence Spectroscopy

Time-resolved fluorescence measurements are crucial for distinguishing between the LE and ICT states by determining their excited-state lifetimes.[5][6]

Experimental Protocol:

• Use a time-correlated single photon counting (TCSPC) system.

• Excite the sample solutions (in solvents of varying polarity) with a pulsed laser source (e.g., a picosecond diode laser).

• Collect the fluorescence decay profiles at the emission maxima corresponding to the LE and ICT states.

• Fit the decay curves to a multi-exponential decay model to extract the fluorescence lifetimes (τ).

Expected Observations:

In non-polar solvents, a single exponential decay corresponding to the LE state is expected. In polar solvents, a bi-exponential decay may be observed, with a shorter lifetime component corresponding to the LE state and a longer-lived component corresponding to the ICT state.[7]

Data Analysis and Interpretation

Lippert-Mataga Analysis

The Lippert-Mataga equation relates the Stokes shift to the change in dipole moment between the ground and excited states (Δµ = µe - µg) and the solvent polarity.[4]

Δν = (2Δµ2 / (hc a3)) * f(ε, n) + constant

where Δν is the Stokes shift in wavenumbers, h is Planck's constant, c is the speed of light, a is the Onsager cavity radius, and f(ε, n) is the solvent polarity function:

f(ε, n) = [(ε - 1) / (2ε + 1)] - [(n2 - 1) / (2n2 + 1)]

where ε is the dielectric constant and n is the refractive index of the solvent.

Data Analysis Workflow:

Caption: Workflow for Lippert-Mataga analysis.

By plotting the Stokes shift against the solvent polarity function, a linear relationship should be observed. The slope of this plot can be used to calculate the change in dipole moment upon excitation, providing a quantitative measure of the extent of charge transfer.

Solvent	ε	n	f(ε, n)	Δν (cm-1)
Hexane	1.88	1.375	-0.001	2331
Toluene	2.38	1.496	0.014	3218
Dichloromethane	8.93	1.424	0.217	4889
Acetonitrile	37.5	1.344	0.305	6939
DMSO	46.7	1.479	0.264	8511

Caption: Hypothetical data for Lippert-Mataga plot construction.

Computational Modeling

Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) are powerful tools to complement experimental findings.[8][9]

Computational Workflow:

Caption: Computational chemistry workflow for ICT analysis.

Methodology:

• Ground State Geometry Optimization: Use DFT with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p)) to obtain the optimized ground-state geometry.

• Frontier Molecular Orbitals (FMOs): Calculate the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO). For an ICT molecule, the HOMO is expected to be localized on the electron-donating carbazole moiety, while the LUMO should be localized on the electron-accepting isocyano group.

• Excited State Calculations: Use TD-DFT to calculate the vertical excitation energies and oscillator strengths, which can be used to simulate the UV-Vis absorption spectrum.

• Excited State Dipole Moment: Calculate the dipole moment of the first excited state to obtain a theoretical value for Δµ, which can be compared with the value obtained from the Lippert-Mataga analysis.

Conclusion

3-Isocyano-9-ethylcarbazole represents a promising new fluorophore with significant potential for applications in materials science and biotechnology. The combination of the electron-rich carbazole core and the electron-withdrawing isocyano group is expected to result in strong intramolecular charge transfer characteristics. This guide provides a comprehensive framework for the synthesis and detailed photophysical characterization of this molecule. By following the outlined experimental and computational protocols, researchers can gain a thorough understanding of the ICT processes in this system, paving the way for its rational application in the development of novel functional materials and probes.

References

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• MDPI. (2024). Energy-Level Interpretation of Carbazole Derivatives in Self-Assembling Monolayer. Nanomaterials, 14(9), 779. [Link][8]

• ResearchGate. (2017). A-π-D-π-A carbazole derivatives with remarkable solvatochromism and mechanoreponsive luminescence turn-on. Journal of Materials Chemistry C, 5(25). [Link][4]

• ResearchGate. (n.d.). Time-resolved Fluorescence Spectroscopy of High-lying Electronic States of Zn-tetraphenylporphyrin. Retrieved from [Link][5]

• AIP Publishing. (2023). Determination of the ground and excited state dipole moments of ferulic and sinapic acids by solvatochromic effects and density function theory method. AIP Conference Proceedings, 2874(1). [Link][14]

• ResearchGate. (n.d.). Intramolecular-Charge-Transfer-Theory-and-Applications.pdf. Retrieved from [Link][15]

• ResearchGate. (2022). Computational analysis of carbazole-based newly efficient D-π-A organic spacer dye derivatives for dye-sensitized solar cells. Retrieved from [Link][9]

• PubMed. (2009). Charge-transfer complexations of 1,n-di(9-ethylcarbazol-3-yl)alkanes with tetracyanoethylene and tetranitromethane. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 71(5), 1973-1978. [Link]

• ResearchGate. (n.d.). Synthesis, photophysical and photoelectrical properties of glass-forming phenothiazinyl- And carbazolyl-substituted ethylenes. Retrieved from [Link]

• PMC. (2017). Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study. PLoS ONE, 12(2), e0171146. [Link][3]

• ResearchGate. (n.d.). Solvent Effects on the Intramolecular Charge Transfer Excited State of 3CzClIPN: A Broadband Transient Absorption Study. Retrieved from [Link]

• PicoQuant. (n.d.). Application Note: Time-resolved Fluorescence Spectroscopy and Microscopy in Materials Science. Retrieved from [Link][6]

• PubMed. (2025). A Spectroscopic and Computational Study of Dyes Based on Carbazole and TPA Donors, and Indane-Based Acceptors. Molecules, 30(18), 4231. [Link]

• SciSpace. (2007). An experimental and computational study on intramolecular charge transfer: a tetrathiafulvalene-fused dipyridophenazine molecule. Chemistry, 13(13), 3804-3812. [Link]

• MDPI. (2018). Modulation of Donor-Acceptor Distance in a Series of Carbazole Push-Pull Dyes; A Spectroscopic and Computational Study. Molecules, 23(2), 434. [Link]

• Dalton Transactions. (n.d.). Effect of intramolecular charge transfer on fluorescence and singlet oxygen production of phthalocyanine analogues. [Link]

• Google Patents. (n.d.). KR0163344B1 - Method for preparing 3-nitro-9-ethylcarbazole using acetonitrile as a solvent.

• MDPI. (2024). Comparative Study of Two Spectral Methods for Estimating the Excited State Dipole Moment of Non-Fluorescent Molecules. International Journal of Molecular Sciences, 25(14), 7686. [Link]

• SCIRP. (n.d.). Steady-State and Time-Resolved Fluorescence Studies of Anthrylacrylic Ester. Journal of Modern Physics, 4(7A), 1-8. [Link][7]

• eScholarship.org. (n.d.). The Study of Excited-State Intramolecular Charge Transfer in Organic Molecules and the Development of a Novel Sub-Micron Sampling and Offline Chemical Analytical Technique. Retrieved from [Link]

• Frontiers. (n.d.). 2,7-Carbazole Derived Organoboron Compounds: Synthesis and Molecular Fluorescence. Frontiers in Chemistry, 8. [Link]

• Springer. (2021). Computational and infrared spectroscopic investigations of N-substituted carbazoles. Structural Chemistry, 32, 1375-1393. [Link]

• PubMed. (2011). [Research on synthesis and luminous mechanism of a soluble blue-light luminescence material derived from carbazole]. Guang Pu Xue Yu Guang Pu Fen Xi, 31(8), 2133-2136. [Link]

• PMC. (n.d.). Excited-State Dipole and Quadrupole Moments: TD-DFT versus CC2. Retrieved from [Link]

• Worldwidejournals.com. (2013). Computational investigations of oxazole, thiazole and carbazole having pesticide utility in agriculture by Ab-initio and DFT Met. Indian Journal of Applied Research, 3(5), 1-2. [Link]

• RSC Publishing. (2023). A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications. Journal of Materials Chemistry C, 11, 10156-10183. [Link][1]

• RSC Publishing. (2017). A–π–D–π–A carbazole derivatives with remarkable solvatochromism and mechanoresponsive luminescence turn-on. Journal of Materials Chemistry C, 5, 6136-6143. [Link]

• MDPI. (2025). Controlling Stimulated Emission via Intramolecular Charge Transfer in Amino-Coumarin Dyes: Switching from Reverse Saturable to Saturable Absorption. International Journal of Molecular Sciences, 26(18), 14389. [Link]

• MDPI. (2025). Synthesis and Photophysical Properties of AIE-Type Carbazole-Capped Triphenylmethyl Organic Radicals Featuring Non-Aufbau Electronic Structure and Enhanced Photostability. International Journal of Molecular Sciences, 26(6), 3327. [Link]

• Patsnap Eureka. (2025). Time-Resolved vs Steady-State Fluorometry: Tracking Dynamic Processes. Retrieved from [Link]

• MDPI. (2024). Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Organic Solvents. Molecules, 29(7), 1587. [Link]

• Engineered Science Publisher. (2024). Computational Studies on Carbazole-Pyranocoumarin Conjugate Against α-glucosidase Enzyme. ES Food & Agroforestry, 18, 1-11. [Link]

• Google Patents. (n.d.). CN115260085A - A kind of preparation method of high yield 3-nitro-9-ethylcarbazole.

• RSC Publishing. (2017). x3c0;–A carbazole derivatives with remarkable solvatochromism. Journal of Materials Chemistry C, 5, 6136. [Link]

• ACS Publications. (2022). Assessing Carbazole Derivatives as Single-Electron Photoreductants. The Journal of Organic Chemistry, 87(24), 16560–16566. [Link]

• RSC Publishing. (n.d.). Intramolecular charge transfer excitation induced by CH3O substitution in the 3-methoxy-1-propoxy radical. Retrieved from [Link]

• AIP Publishing. (2009). Do fluorescence and transient absorption probe the same intramolecular charge transfer state of 4-(dimethylamino)benzonitrile?. The Journal of Chemical Physics, 131(2), 024503. [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Isolation of 3-Isocyano-9-ethylcarbazole

Executive Summary & Context

3-Amino-9-ethylcarbazole (AEC) is a highly versatile, electron-rich building block utilized extensively in organic electronics, fluorophore design, and pharmaceutical synthesis 1. The conversion of the primary amine of AEC into an isocyano group yields 3-Isocyano-9-ethylcarbazole (IEC) . This transformation unlocks the molecule's potential as a powerful nucleophilic/electrophilic carbenoid species, making it an ideal substrate for isocyanide-based multicomponent reactions (e.g., Ugi and Passerini reactions) and a robust ligand for transition-metal catalysis.

This application note details a highly reliable, two-step synthetic protocol for IEC, grounded in standard formylation-dehydration methodologies.

Mechanistic Rationale & Pathway

The transformation of a primary amine to an isocyanide is most reliably achieved via Ugi's classical two-step protocol, which bypasses the toxicity of phosgene gas and the low yields of the Hofmann method 2.

• Phase 1 (Formylation): Direct formylation with formic acid requires harsh thermal conditions that can degrade electron-rich aromatic systems. To circumvent this, acetic formic anhydride (generated in situ from acetic anhydride and formic acid) is utilized. This mixed anhydride acts as a highly reactive formyl donor, allowing the

  -formylation to proceed smoothly at room temperature.

• Phase 2 (Dehydration): The resulting N-(9-ethyl-9H-carbazol-3-yl)formamide is subjected to dehydration using phosphoryl chloride (POCl₃) and triethylamine (Et₃N) 3. POCl₃ is highly oxophilic and selectively activates the formamide carbonyl oxygen to form a transient chloroiminium intermediate. Et₃N serves a dual purpose: it neutralizes the generated HCl and drives the anti-elimination of the phosphorodichloridate leaving group to forge the terminal carbon-nitrogen triple bond 4.

Mechanistic workflow for the two-step synthesis of 3-Isocyano-9-ethylcarbazole from AEC.

Experimental Methodologies

Self-Validating System Design: This protocol incorporates specific in-process controls (TLC retention factors, IR spectroscopy) to ensure each chemical transformation has reached completion before advancing.

Phase 1: Synthesis of N-(9-ethyl-9H-carbazol-3-yl)formamide

Causality Insight: Generating the mixed anhydride separately before introducing the amine prevents unwanted acetylation of the AEC, ensuring exclusive formylation.

• Mixed Anhydride Preparation: In an oven-dried, round-bottom flask purged with Argon, cool Acetic Anhydride (1.5 equiv.) to 0 °C. Add Formic Acid (1.5 equiv., 98%) dropwise to control the exothermic mixing. Heat the mixture to 50 °C for 2 hours, then cool to room temperature.

• Amine Addition: In a separate flask, dissolve 3-Amino-9-ethylcarbazole (1.0 equiv.) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M solution. Cool this solution to 0 °C.

• Coupling: Transfer the mixed anhydride dropwise into the AEC solution via syringe. Allow the reaction to warm to room temperature and stir for 4–6 hours.

• In-Process Validation: Monitor via TLC (Hexane/EtOAc 1:1). The highly fluorescent AEC starting material (

  ) should completely disappear, replaced by a higher polarity formamide spot ( ).

• Workup: Quench the reaction with saturated aqueous NaHCO₃ to neutralize excess acid. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the formamide intermediate.

Phase 2: Dehydration to 3-Isocyano-9-ethylcarbazole

Causality Insight: Isocyanides are highly sensitive to acidic hydrolysis. Maintaining a strictly basic environment during the reaction (using excess Et₃N) and during the workup (Na₂CO₃ quench) is critical to prevent the isocyanide from reverting to the formamide 2. Furthermore, conducting the POCl₃ addition at -78 °C prevents the thermal decomposition of the highly reactive chloroiminium intermediate.

• System Setup: Dissolve the formamide intermediate (1.0 equiv.) in anhydrous DCM (0.1 M) under an Argon atmosphere. Add Triethylamine (5.0 equiv.).

• Activation: Cool the solution to -78 °C using a dry ice/acetone bath. Add POCl₃ (1.2 equiv.) dropwise over 15 minutes.

• Elimination: Stir at -78 °C for 1 hour, then remove the cooling bath and allow the mixture to warm to room temperature. Stir for an additional 2 hours.

• In-Process Validation: Monitor via TLC (Hexane/EtOAc 3:1). A new, less polar spot (isocyanide,

  ) will appear. A distinct, pungent isocyanide odor will also be noticeable (handle strictly in a fume hood).

• Basic Workup: Cool the mixture to 0 °C and carefully quench with saturated aqueous Na₂CO₃. Extract with DCM (3x). Wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude residue via flash column chromatography (silica gel, Hexane/EtOAc gradient) to isolate 3-Isocyano-9-ethylcarbazole.

Analytical Validation & Data Presentation

To ensure the structural integrity of the synthesized compounds, the following quantitative analytical markers should be verified. The appearance of the strong IR stretch at ~2120 cm⁻¹ is the definitive diagnostic marker for successful isocyanide formation.

Analytical Parameter	Phase 1: Formamide Intermediate	Phase 2: Isocyanide Product (IEC)
Typical Yield	85 – 95%	70 – 85%
TLC Retention ( )	~0.3 (Hexane/EtOAc 1:1)	~0.7 (Hexane/EtOAc 3:1)
IR Spectroscopy (cm⁻¹)	~1660 (C=O stretch), ~3250 (N-H stretch)	~2120 (N≡C stretch, strong)
¹H NMR Diagnostic Peaks	~8.3 ppm (s, 1H, CH O), ~10.0 ppm (br, NH )	Absence of CHO and NH peaks
Physical State & Stability	Off-white solid; Stable at RT	Pale yellow solid; Moisture/acid sensitive
Storage Conditions	Ambient temperature, sealed	-20 °C, under Argon, away from acids

References

• Progress in the chemistry of 3-amino-9-ethylcarbazole.ResearchGate.
• A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent.MDPI.
• Isocyanide 2.0.Green Chemistry (RSC Publishing).
• A Trustworthy Mechanochemical Route to Isocyanides: The Handyman of Chemistry.Beilstein Archives.

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• 4. beilstein-archives.org [beilstein-archives.org]

Protocol for Ugi reaction using 3-Isocyano-9-ethylcarbazole

Application Note: Advanced Protocol for Ugi Four-Component Reactions (U-4CR) Utilizing 3-Isocyano-9-ethylcarbazole

Target Audience: Medicinal Chemists, Chemical Biologists, and Drug Development Professionals.

Executive Summary & Mechanistic Rationale

The Ugi four-component reaction (U-4CR) is a cornerstone of isocyanide-based multicomponent reactions (IMCRs), enabling the rapid, atom-economical assembly of complex peptidomimetics (1)[1]. Integrating 3-Isocyano-9-ethylcarbazole into this framework is highly desirable for drug discovery. The carbazole scaffold is a privileged, rigid pharmacophore that intercalates with DNA and binds hydrophobic protein pockets, while its intrinsic fluorescence provides a built-in probe for biological assays.

However, aromatic isocyanides like 3-Isocyano-9-ethylcarbazole present distinct kinetic challenges. Because the isocyanide carbon is conjugated with the electron-rich aromatic system, its nucleophilicity is attenuated compared to aliphatic isocyanides (e.g., tert-butyl isocyanide) (2)[2]. If all reagents are mixed simultaneously, the slow attack of the isocyanide allows competing pathways—specifically the Passerini three-component reaction (aldehyde + acid + isocyanide)—to dominate, drastically reducing yields (3)[3].

To overcome this, our protocol enforces a sequential addition strategy and utilizes 2,2,2-Trifluoroethanol (TFE) as a non-innocent solvent. TFE acts as a co-catalyst; its high hydrogen-bond donating capacity stabilizes the highly reactive nitrilium intermediate, while its low nucleophilicity prevents solvent-trapping side reactions (4)[4]. The thermodynamic driving force of the reaction is the final Mumm rearrangement —an intramolecular acyl transfer that irreversibly yields the stable α-acylamino amide (5)[5].

Fig 1. Mechanistic pathway of the Ugi-4CR highlighting the critical Mumm rearrangement.

Quantitative Data: Solvent Optimization for Aromatic Isocyanides

The choice of solvent dictates the success of the Ugi-4CR when using attenuated aromatic isocyanides. Polar protic solvents are mandatory to stabilize the ionic intermediates (6)[6].

Solvent	Dielectric Constant (ε)	Imine Conversion (%)	Ugi Product Yield (%)	Reaction Time (h)	Mechanistic Impact
2,2,2-Trifluoroethanol (TFE)	26.1	>98	89	16	Optimal H-bond donor; stabilizes nitrilium without nucleophilic interference.
Methanol (MeOH)	32.7	>95	78	24	Good co-catalyst, but slight solvent-trapping can occur with slow isocyanides.
Dichloromethane (DCM)	8.9	<50	22	48	Aprotic; fails to stabilize the iminium/nitrilium ions, halting the cascade.
Tetrahydrofuran (THF)	7.5	<40	15	48	Aprotic; promotes side-reactions and incomplete conversion.

Table 1: Comparative solvent efficacy for Ugi-4CR utilizing bulky aromatic isocyanides.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . By isolating the reaction into distinct phases, chemists can verify the success of intermediate formations before committing to the final cascade, thereby eliminating "black-box" failures.

Scale: 1.0 mmol Reagents: Primary Amine (1.0 mmol), Aldehyde (1.0 mmol), Carboxylic Acid (1.0 mmol), 3-Isocyano-9-ethylcarbazole (1.0 mmol). Solvent: Anhydrous 2,2,2-Trifluoroethanol (TFE), 1.0 mL (High concentration of 1.0 M is required to drive the termolecular collision rate) (7)[7].

Phase 1: Imine Pre-formation (Causality: Preventing Passerini Side-Reactions)

• To an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add the primary amine (1.0 mmol) and aldehyde (1.0 mmol).

• Add 1.0 mL of anhydrous TFE.

• Stir the mixture at 25°C for 30–60 minutes.

  • Causality Check: Aromatic isocyanides are prone to the Passerini reaction if unreacted aldehyde and acid are present (3)[3]. Pre-forming the imine consumes the aldehyde, ensuring the Ugi pathway is the only thermodynamically viable route.

  • Validation: Spot the mixture on a TLC plate (UV active). The aldehyde spot should disappear, replaced by a new, highly UV-active imine spot.

Phase 2: Iminium Activation

• Add the carboxylic acid (1.0 mmol) to the stirring imine solution.

• Stir for 10 minutes.

  • Causality Check: The acid protonates the imine, generating a highly electrophilic iminium ion. This primes the system for the nucleophilic attack of the sterically hindered carbazole isocyanide.

Phase 3: Isocyanide Integration & Mumm Rearrangement

• Add 3-Isocyano-9-ethylcarbazole (1.0 mmol) in one portion.

• Seal the flask and stir at 25°C for 16–24 hours.

  • Causality Check: Adding the isocyanide last prevents its premature hydrolysis or polymerization. The high concentration (1.0 M) forces the relatively weak aromatic isocyanide nucleophile to attack the iminium ion, forming the nitrilium intermediate, which is immediately trapped by the carboxylate and undergoes the Mumm rearrangement.

Phase 4: In-Process Quality Control (LC-MS Validation)

• Quench a 5 µL aliquot of the reaction mixture into 1 mL of LC-MS grade Methanol.

• Inject into the LC-MS.

  • Validation: The desired Ugi product will show a distinct mass peak: [M+H]⁺ = Mass(Aldehyde) + Mass(Amine) + Mass(Acid) + Mass(Isocyanide) - 18 Da (loss of water) .

  • Troubleshooting: If you observe a mass of [M+H]⁺ = Mass(Aldehyde) + Mass(Acid) + Mass(Isocyanide), the Passerini side-reaction has occurred. This indicates Phase 1 (Imine pre-formation) was incomplete.

Phase 5: Isolation

• Remove the TFE solvent in vacuo.

• Purify the crude fluorescent residue via flash column chromatography (typically using a Hexanes/Ethyl Acetate or DCM/MeOH gradient depending on the polarity of the amine/acid substituents).

Fig 2. Self-validating experimental workflow for carbazole-based Ugi reactions.

References

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. MDPI. 5[5]

• Solvents' and Reagents' Noninnocent Roles in the Groebke–Blackburn–Bienaymé (GBB) Multicomponent Reaction. ACS Publications. 4[4]

• Technical Support Center: Ugi Reactions with 2-Methyl-4-nitrophenyl isocyanide. Benchchem. 3[3]

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. PMC. 7[7]

• Isocyanide 2.0. Green Chemistry (RSC Publishing). 1[1]

• Ugi Four-Component Reactions Using Alternative Reactants. MDPI. 6[6]

• Highly Potent Aromatic Isocyanides as Soft Drugs against Methicillin and Vancomycin-Resistant Staphylococcus aureus Topical. ChemRxiv. 2[2]

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Preparation of carbazole-containing polymers via isocyanide polymerization

Application Note: Preparation of Carbazole-Containing Polyisocyanides via Transition Metal-Catalyzed Polymerization

Executive Summary & Rationale

Carbazole-based materials are cornerstones of modern organic electronics, widely recognized for their favorable hole-transporting and electroluminescent properties 1[1]. While traditional metal-catalyzed polycondensation yields flexible main-chain polymers, the living polymerization of carbazole-functionalized isocyanides generates polymers with a rigid, well-defined helical architecture 1[1]. This structural rigidity, dictated by the poly(imine) backbone, forces the carbazole pendant groups into tightly packed arrays. This unique conformation not only enhances charge mobility but also enables synergistic electrochromic behaviors in the visible and near-infrared regions [[2]](2]. This application note details the autonomous, self-validating protocols required to synthesize and characterize these advanced macromolecular architectures.

Mechanistic Insights: Causality in Experimental Design

Successful synthesis of carbazole-containing polyisocyanides relies on the precise interplay between monomer sterics and catalyst kinetics:

• Steric-Driven Helicity: The bulky nature of the carbazole moiety provides significant steric hindrance. During polymerization, this bulk restricts the conformational freedom of the growing polymer chain, forcing the poly(imine) backbone to adopt a stable, tightly coiled helical structure [[1]](1].

• Transition Metal-Mediated Living Polymerization: Nickel(II) and Palladium(II) complexes serve as highly efficient catalysts for this transformation. The metal center coordinates to the electron-rich carbon of the isocyanide, facilitating a controlled, successive migratory insertion mechanism 3[3]. Because chain termination and transfer events are suppressed, this "living" polymerization allows for precise control over molecular weight and enables the synthesis of complex block copolymers 2[2].

• Self-Validating Kinetics (FT-IR): The reaction is inherently self-validating. The unreacted isocyanide monomer possesses a highly distinct infrared stretching frequency at approximately 2140 cm⁻¹. As the monomer is consumed and the carbon-nitrogen double bonds of the polymer backbone form, this peak vanishes and is replaced by a characteristic poly(imine) stretch around 1630 cm⁻¹ 1[1].

Reaction Workflow & Logical Relationships

Workflow of transition-metal catalyzed living polymerization of carbazole isocyanides.

Experimental Protocols

Protocol A: Homogeneous Living Polymerization Objective: Synthesize well-defined, helical carbazole-containing polyisocyanides with low polydispersity.

• Preparation of Reagents: In a rigorously moisture-free, nitrogen-filled glovebox, dissolve the carbazole-functionalized isocyanide monomer (0.4 mmol) in anhydrous dichloromethane (DCM) (10 mL) 3[3]. Causality: Moisture acts as a potent chain-terminating agent in living polymerizations; anhydrous conditions are non-negotiable for maintaining a low polydispersity index (PDI).

• Catalyst Initiation: Prepare a stock solution of the Ni(II) catalyst (e.g., Ni(ClO₄)₂·6H₂O or a specialized Ni(II) complex) in DCM. Add the catalyst solution to the monomer mixture to achieve the desired monomer-to-catalyst ratio (typically [M]/[Ni] = 50 to 100).

• Propagation & Monitoring: Stir the reaction mixture at room temperature. Extract 50 µL aliquots hourly for FT-IR analysis. The reaction is considered complete when the isocyanide peak (~2140 cm⁻¹) is no longer detectable 1[1].

• Termination & Isolation: Terminate the living chain ends by exposing the mixture to ambient air or adding a single drop of methanol. Precipitate the polymer by adding the DCM solution dropwise into 100 mL of vigorously stirring, ice-cold methanol or hexane 3[3].

• Purification: Recover the precipitated polymer via centrifugation. Wash the pellet twice with fresh methanol to remove any residual monomer or catalyst, then dry under vacuum at 40 °C to a constant weight.

Protocol B: Surface-Initiated Polymerization (Polymer Brushes) Objective: Graft carbazole polyisocyanide brushes onto substrates for optoelectronic device integration.

• Substrate Activation: Clean silicon or ITO-coated glass substrates using an oxygen plasma cleaner to generate a high density of reactive surface hydroxyl groups.

• Catalyst Immobilization: Immerse the activated substrate into a 4 mM solution of the Ni(II) catalyst in DCM for 30 minutes. Rinse the substrate thoroughly with pure chloroform to remove any physisorbed, non-bound catalyst, and dry under a gentle stream of nitrogen 1[1].

• Brush Growth: Submerge the catalyst-modified substrate into a concentrated solution of the carbazole isocyanide monomer in DCM (e.g., 1.5 mL). Allow the polymerization to proceed undisturbed at room temperature.

• Validation: Remove the substrate, rinse extensively with DCM, and analyze the film. This method can yield densely grafted polymer brushes up to 150 nm thick 1[1].

Quantitative Data & Quality Control Metrics

To ensure the trustworthiness of the synthesized materials, the following analytical benchmarks must be met. These parameters serve as a self-validating framework for the protocols described above.

Parameter	Expected Value / Observation	Analytical Method	Mechanistic Significance
Monomer Integrity	Strong peak at ~2140 cm⁻¹	FT-IR Spectroscopy	Confirms the presence of the reactive isocyanide functional group prior to initiation.
Polymer Backbone	Strong peak at ~1630 cm⁻¹	FT-IR Spectroscopy	Validates the successful formation of the conjugated poly(imine) backbone 1[1].
Molecular Weight ( )	20,000 - 150,000 Da	GPC (vs. Polystyrene)	Demonstrates successful chain propagation. Tunable by adjusting the [M]/[Ni] ratio.
Polydispersity (PDI)	1.1 - 1.4	Gel Permeation Chromatography	A narrow PDI confirms the absence of chain transfer, validating the "living" nature of the catalyst 2[2].
Architectural Helicity	Distinct Cotton effect	Circular Dichroism (CD)	Confirms that the steric bulk of the carbazole units has successfully forced the backbone into a rigid helical conformation 1[1].
Film Thickness	Up to 150 nm	Kelvin Probe Force Microscopy	Validates the efficiency of surface-initiated brush growth and provides insights into electronic work functions 1[1].

References

• Synthesis, Characterization, and Surface Initiated Polymerization of Carbazole Functionalized Isocyanides.
• Carbazole-Functionalized Poly(phenyl isocyanide)s: Synergistic Electrochromic Behaviors in the Visible Light Near-Infrared Region.
• Snapshots of the Stopped Polymerization of a Hindered Isocyanide within the Coordin

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Snapshots of the Stopped Polymerization of a Hindered Isocyanide within the Coordination Sphere of Ni(II) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Ligand Coordination of 3-Isocyano-9-ethylcarbazole with Gold Nanoparticles

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Advanced Methodology & Application Guide

Executive Summary & Mechanistic Rationale

The functionalization of gold nanoparticles (AuNPs) with organic ligands is a cornerstone of nanoscale optoelectronics, targeted drug delivery, and advanced catalysis. While thiol-based self-assembled monolayers (SAMs) via Au–S bonds remain the historical standard, isocyanide ligands (–N≡C) have emerged as a powerful alternative, forming robust Au–C bonds via the carbon lone pair[1].

3-Isocyano-9-ethylcarbazole is a highly specialized ligand that combines the strong coordinating ability of an isocyanide with the unique photophysical and electron-donating properties of a carbazole moiety. Carbazole-based gold complexes are highly valued for their ability to exhibit unique photophysical phenomena, including thermally activated delayed fluorescence (TADF) and phosphorescence[2].

Causality in Experimental Design

To successfully coordinate 3-Isocyano-9-ethylcarbazole to AuNPs, researchers must overcome a critical solubility barrier: AuNPs are typically synthesized in aqueous media, whereas the carbazole ligand is highly hydrophobic. Therefore, this protocol utilizes an interfacial biphasic ligand exchange [3]. We first synthesize weakly bound citrate-capped AuNPs. Citrate acts as both a reducing agent and a labile capping ligand, which is easily displaced on both low- and high-coordinated Au surface sites[4]. Using a phase-transfer catalyst, the AuNPs are moved into an organic phase (toluene), allowing the isocyanide carbon—acting as a strong

-donor and -acceptor—to displace the temporary ligands and form a highly stable, electronically coupled Au–C interface.

Physicochemical Properties & Validation Metrics

To ensure a self-validating experimental system, quantitative tracking of the ligand exchange is required. The table below summarizes the expected physicochemical shifts when 3-Isocyano-9-ethylcarbazole successfully coordinates to the AuNP surface.

Property	Expected Value / Observation	Mechanistic Causality
AuNP Core Size	10 – 15 nm	Optimal size for monitoring the Localized Surface Plasmon Resonance (LSPR) peak.
LSPR Peak (Aqueous Citrate)	~520 nm	Baseline plasmon resonance of unfunctionalized gold cores.
LSPR Peak (Carbazole-AuNP)	~525 – 530 nm	A 5–10 nm red-shift indicates successful ligand exchange and an altered local dielectric environment.
FTIR (N≡C) Free Ligand	~2120 cm⁻¹	Standard stretching frequency for unbound aryl isocyanides.
FTIR (N≡C) Bound Ligand	~2170 – 2200 cm⁻¹	A +50–80 cm⁻¹ blue shift confirms strong Au–C -donation, which predominates over -backbonding in gold-isocyanide systems[5].
Photoluminescence	Highly Quenched	Proximity of the carbazole fluorophore to the gold core results in non-radiative energy transfer (NSET).

Experimental Workflow

Caption: Workflow for the biphasic interfacial ligand exchange of AuNPs with 3-Isocyano-9-ethylcarbazole.

Detailed Methodologies & Self-Validating Protocols

Protocol A: Synthesis of Labile Citrate-Capped AuNPs

Objective: Generate monodisperse ~15 nm AuNPs with easily displaceable ligands.

• Preparation: Clean all glassware with aqua regia (3:1 HCl:HNO₃) to remove nucleation sites, followed by thorough rinsing with ultrapure water (18.2 MΩ·cm). Caution: Aqua regia is highly corrosive.

• Gold Reduction: Bring 100 mL of a 1.0 mM aqueous solution of chloroauric acid (

  ) to a rolling boil under vigorous magnetic stirring.

• Citrate Addition: Rapidly inject 10 mL of a 38.8 mM aqueous sodium citrate solution.

• Maturation: Continue boiling and stirring for 15 minutes. The solution will transition from pale yellow to dark blue, and finally to a brilliant ruby red.

• Cooling: Remove from heat and continue stirring until the solution reaches room temperature.

Validation Checkpoint A: Analyze via UV-Vis spectroscopy. A sharp, symmetric LSPR peak exactly at 520 nm confirms monodisperse ~15 nm citrate-capped AuNPs. If the peak is broad or red-shifted (>525 nm), aggregation has occurred; discard and repeat.

Protocol B: Biphasic Phase Transfer and Ligand Exchange

Objective: Transfer AuNPs to an organic phase and covalently coordinate 3-Isocyano-9-ethylcarbazole.

• Phase Transfer: In a separatory funnel, combine 50 mL of the aqueous Citrate-AuNP solution with 50 mL of a 50 mM solution of Tetraoctylammonium bromide (TOAB) in toluene.

• Extraction: Shake vigorously for 10 minutes. The ruby red color will transfer completely from the bottom aqueous layer to the top toluene layer. Causality: TOAB acts as a phase-transfer agent, temporarily stabilizing the AuNPs in the non-polar solvent via electrostatic interactions.

• Aqueous Removal: Discard the clear aqueous layer. Wash the organic layer twice with 20 mL of ultrapure water to remove residual citrate and unreacted salts.

• Ligand Addition: Transfer the AuNP-toluene solution to a round-bottom flask. Add 10 mg of 3-Isocyano-9-ethylcarbazole dissolved in 5 mL of toluene.

• Exchange Reaction: Stir the mixture at room temperature in the dark for 24 hours. Causality: The high binding affinity of the isocyanide group drives the thermodynamic displacement of the weaker TOAB ligands[3].

• Purification: Concentrate the solution to ~5 mL using a rotary evaporator. Add 20 mL of cold ethanol to precipitate the Carbazole-AuNPs. Centrifuge at 10,000 rpm for 15 minutes. Discard the supernatant (containing excess free ligand) and resuspend the pellet in fresh toluene. Repeat this wash step twice.

Validation Checkpoint B: Perform FTIR spectroscopy on the purified, dried nanoparticle pellet. The appearance of an isocyanide stretching band (

(N≡C)) shifted to ~2170–2200 cm⁻¹ (compared to ~2120 cm⁻¹ for the free ligand) definitively confirms chemisorption and the formation of the Au–C bond[6].

Mechanistic Grounding: The Au–C Coordination Bond

Unlike thiols, which bind via a relatively straightforward Au–S covalent interaction, isocyanides bind to transition metals via a synergistic push-pull mechanism. However, on highly electronegative gold surfaces, the interaction is heavily dominated by

-donation from the isocyanide carbon lone pair into the empty 5d/6s orbitals of the gold atoms.

Because

-backbonding (from gold back into the * antibonding orbital of the isocyanide) is relatively weak in this specific system, the C≡N bond order effectively increases. This kinematic coupling and lack of -backbonding leads to the characteristic blue shift observed in FTIR[5].

Caption: Orbital interaction mechanism of isocyanide coordination to the gold nanoparticle surface.

References

• Source: acs.
• (Isocyanide)gold(I)
• Linear Gold(I)
• Source: researchgate.
• Source: duke.
• Source: acs.
• Source: acs.

Sources

• 1. webhome.phy.duke.edu [webhome.phy.duke.edu]
• 2. Linear Gold(I) Halide Complexes with a Diamidocarbene Ligand: Synthesis, Reactivity, and Phosphorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis and Photophysical Characterization of Bis(carbazolyl) Metal Complexes via Isocyanide Ligand Coordination

Executive Summary

The development of highly luminescent transition metal complexes is a cornerstone of modern optoelectronics, particularly in the advancement of organic light-emitting diodes (OLEDs) and luminescent bio-probes. Bis(carbazolyl)benzene derivatives—such as 1,3-bis(carbazol-9-yl)benzene (mCP)—are prized for their high triplet energies and superior charge-transport capabilities[1]. When these rigid frameworks are cyclometalated with heavy metals like Platinum(II) or Iridium(III) and subsequently stabilized by strong-field isocyanide ligands, the resulting complexes exhibit exceptional photophysical properties, including near-unity quantum yields and tunable emission spectra[2][3]. This application note details the mechanistic rationale and step-by-step protocols for synthesizing and validating these advanced bis(carbazolyl) isocyanide complexes.

Mechanistic Insights: The Role of Isocyanide Ligands

In organometallic synthesis, the choice of ancillary ligand dictates both the chemical stability and the excited-state dynamics of the resulting complex. Isocyanides (

) are isoelectronic with carbon monoxide but offer a distinct advantage: their steric profile can be precisely tuned by altering the -group (e.g., tert-butyl, 2,6-dimethylphenyl).

Causality in Ligand Selection:

• Electronic Stabilization: In electron-rich bis(carbazolyl) metal complexes, the strong

  -donating and -accepting nature of the isocyanide ligand relieves excess electron density at the metal center. This strong -backbonding lowers the energy of the metal -orbitals, effectively blue-shifting the emission and promoting a highly efficient mixed ligand-centered ( LC) and metal-to-ligand charge transfer ( MLCT) excited state[2][3].

• Steric Shielding: Planar Pt(II) complexes are notoriously prone to aggregation-caused quenching (ACQ) via intermolecular Pt···Pt metallophilic interactions. Bulky isocyanide ligands provide essential steric shielding, preventing excimer formation and preserving high luminescence efficiency in the solid state[2].

Experimental Workflow

Figure 1: Step-by-step workflow for the synthesis of bis(carbazolyl) isocyanide metal complexes.

Step-by-Step Experimental Protocols

Phase 1: Synthesis of the Chloride-Bridged Platinum(II) Dimer

Rationale: Direct metalation of terdentate bis(carbazolyl) ligands requires elevated temperatures to overcome the high activation energy of C-H bond cleavage. The resulting intermediate is a thermodynamically stable chloride-bridged dimer.

• Preparation: In a Schlenk flask, dissolve 1.0 equiv of the bis(carbazolyl)benzene ligand and 1.05 equiv of

  in anhydrous 2-ethoxyethanol (0.05 M).

• Degassing: Subject the mixture to three freeze-pump-thaw cycles. Critical: Oxygen must be rigorously excluded to prevent oxidative degradation of the electron-rich carbazole moieties.

• Reflux: Heat the reaction mixture to 120 °C and stir continuously for 24 hours under a nitrogen atmosphere.

• Isolation: Cool the flask to room temperature. Add cold methanol dropwise to precipitate the chloride-bridged dimer,

  .

• Purification: Filter the precipitate, wash sequentially with cold methanol and diethyl ether, and dry under high vacuum overnight.

Phase 2: Isocyanide-Mediated Dimer Cleavage and Complexation

Rationale: The chloride bridge in the dimer is kinetically robust. The addition of a halide abstractor (

) facilitates the cleavage of the bridge by precipitating , creating a highly reactive vacant coordination site for the incoming isocyanide ligand[3].

• Halide Abstraction: Suspend 1.0 equiv of the

  dimer in anhydrous dichloromethane (DCM). Add 2.1 equiv of Silver Hexafluorophosphate ( ).

• Activation: Stir the suspension in the dark for 30 minutes. The formation of a white precipitate (

  ) indicates successful halide abstraction.

• Ligand Insertion: Introduce 2.2 equiv of the target isocyanide (e.g., 2,6-dimethylphenyl isocyanide or tert-butyl isocyanide) to the mixture[2].

• Coordination: Stir the reaction at room temperature for 4 hours. The strong

  -donating ability of the isocyanide ensures rapid and irreversible coordination.

• Filtration & Purification: Filter the mixture through a Celite pad to remove the

  salts. Concentrate the filtrate in vacuo and purify via silica gel column chromatography (eluent: DCM/Hexane gradient) to isolate the pure monomeric complex.

Phase 3: Photophysical Validation in PMMA Matrices

Rationale: Evaluating the complex in a poly(methyl methacrylate) (PMMA) matrix simulates the rigid solid-state environment of an OLED emissive layer. This isolates the molecules, preventing bimolecular quenching and allowing for the accurate determination of the intrinsic internal quantum yield (IQY)[3].

• Matrix Preparation: Dissolve the synthesized complex (5 wt%) and PMMA in HPLC-grade DCM.

• Film Deposition: Spin-coat the solution onto pre-cleaned quartz substrates at 2000 rpm for 60 seconds.

• Annealing: Bake the films at 60 °C for 30 minutes in a vacuum oven to remove residual solvent.

• Analysis: Measure the photoluminescence (PL) spectra, excited-state lifetimes, and absolute quantum yields using an integrating sphere spectrometer.

Quantitative Data & Photophysical Properties

The following table summarizes the comparative photophysical properties of bis(carbazolyl) complexes modulated by different isocyanide ligands. Data reflects measurements taken in a 5 wt% PMMA doped film at 298 K[2][3].

Complex Architecture	Ancillary Ligand ( )	Absorption (nm)	Emission (nm)	Quantum Yield ( )	Lifetime ( , s)
	tert-Butyl isocyanide	385, 410	485	0.88	4.2
	2,6-Dimethylphenyl isocyanide	390, 415	492	0.91	3.8
	4-(Trifluoromethyl)phenyl isocyanide	380, 405	478	0.85	4.5
	tert-Butyl isocyanide	375, 400	465	0.94	2.1

Troubleshooting & Self-Validation Matrix

To ensure a self-validating experimental system, monitor the synthesis and characterization phases against the following diagnostic matrix:

Observed Issue	Mechanistic Cause	Corrective Action / Protocol Adjustment
Low yield in Phase 1 (< 40%)	Incomplete C-H activation due to insufficient thermal energy.	Extend reflux time to 48 hours or utilize a microwave reactor (150 °C, 2 hours).
Broad, red-shifted emission in PMMA	Excimer formation caused by aggregation and Pt···Pt interactions.	Decrease doping concentration to 1 wt% or utilize a bulkier isocyanide (e.g., 2,6-diisopropylphenyl isocyanide).
contamination in final product	Incomplete physical separation during Celite filtration.	Perform a secondary filtration of the concentrated product through a 0.2 m PTFE syringe filter prior to chromatography.
Rapid photobleaching during analysis	Oxidative degradation of the excited triplet state ( MLCT) by .	Ensure PMMA spin-coating and optical measurements are conducted in a nitrogen-filled glovebox.

References

1.[2] Luminescent Platinum(II) Complexes with Terdentate N∧C∧C Ligands | Inorganic Chemistry. ACS Publications. URL:[Link] 2.[1] Iridium(III) Complexes for OLED Application. ResearchGate. URL:[Link] 3.[3] Photoluminescence of Cyclometalated Iridium Complexes in Poly(methyl methacrylate) Films | Organometallics. ACS Publications. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Introduction: The Strategic Advantage of Isocyanide-Carbazole Monolayers

An in-depth guide to the functionalization of metal surfaces with 3-Isocyano-9-ethylcarbazole, designed for researchers, scientists, and drug development professionals. This document provides a comprehensive overview, from the synthesis of the core molecule to detailed protocols for surface modification and characterization, grounded in established scientific principles.

The precise engineering of surfaces at the molecular level is a cornerstone of modern materials science, with profound implications for fields ranging from molecular electronics to advanced biomedical devices.[1] Self-assembled monolayers (SAMs) offer a robust method for tailoring the interfacial properties of materials.[2] While thiol-based chemistry on gold has been a dominant paradigm, isocyanides have emerged as a powerful and versatile class of anchoring groups for a variety of metal surfaces, including gold, palladium, and platinum.[3][4] Isocyanides form a strong, single σ-type bond to gold and a σ/π-type bond to palladium, offering a stable and well-defined metal-molecule interface.[4]

This guide focuses on a particularly promising molecule: 3-Isocyano-9-ethylcarbazole. This molecule combines the robust metal-anchoring properties of the isocyanide group with the unique electronic, optical, and bioactive features of the carbazole moiety.[5] Carbazole is a rigid, planar heterocyclic aromatic compound known for its fluorescent properties and its role as a scaffold in many biologically active compounds, including antimicrobial and anticancer agents.[6][7] The ethyl group at the 9-position enhances solubility and processability.[8]

By functionalizing metal surfaces with 3-Isocyano-9-ethylcarbazole, researchers can create highly-ordered, functional interfaces. These surfaces are not merely passive coatings; they are active platforms for developing sophisticated biosensors, studying cell-surface interactions, and designing novel drug delivery systems.[9][10] This document serves as a detailed manual, providing the necessary protocols and scientific rationale to successfully implement this advanced surface functionalization technique.

Part 1: Synthesis of 3-Isocyano-9-ethylcarbazole

The journey to a functionalized surface begins with the synthesis of the core molecule. The most efficient route starts from commercially available carbazole and proceeds through a three-step synthesis to obtain the 3-amino-9-ethylcarbazole precursor, followed by a final conversion to the target isocyanide.[11]

Workflow for Synthesis

Caption: Synthetic pathway from carbazole to 3-Isocyano-9-ethylcarbazole.

Protocol 1.1: Synthesis of 3-Amino-9-ethylcarbazole (AEC)

This protocol is adapted from established literature procedures.[11][12]

Step 1: Synthesis of 9-Ethylcarbazole

• In a round-bottom flask, dissolve carbazole (1 equivalent) in acetone.

• Add powdered potassium hydroxide (1 equivalent) to the solution and stir at room temperature.

• Add ethyl bromide (1.1 equivalents) dropwise to the mixture.

• Continue stirring at room temperature for 12-24 hours until the reaction is complete (monitor by TLC).

• Filter the reaction mixture to remove potassium bromide salts.

• Evaporate the acetone under reduced pressure.

• Recrystallize the crude product from ethanol to yield pure 9-ethylcarbazole.

Step 2: Synthesis of 3-Nitro-9-ethylcarbazole

• Dissolve 9-ethylcarbazole (1 equivalent) in 1,2-dichloroethane and cool the flask to 0 °C in an ice bath.

• Slowly add nitric acid (1.1 equivalents) dropwise while maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours.

• Carefully pour the mixture into ice water to quench the reaction.

• Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain 3-nitro-9-ethylcarbazole.

Step 3: Synthesis of 3-Amino-9-ethylcarbazole (AEC)

• Suspend 3-nitro-9-ethylcarbazole (1 equivalent) and tin (Sn) granules (3-4 equivalents) in ethanol.

• Heat the mixture to reflux.

• Slowly add concentrated hydrochloric acid (HCl) dropwise to the refluxing mixture.

• Continue refluxing for 3-4 hours until the reduction is complete.

• Cool the reaction mixture and neutralize with a saturated sodium bicarbonate solution until the pH is ~8.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Evaporate the solvent to yield 3-amino-9-ethylcarbazole, which can be further purified by column chromatography.

Protocol 1.2: Conversion of AEC to 3-Isocyano-9-ethylcarbazole

This is a standard two-step formylation-dehydration sequence to convert an aromatic amine to an isocyanide.

Step 1: Formylation

• Dissolve 3-amino-9-ethylcarbazole (1 equivalent) in formic acid.

• Add acetic anhydride dropwise while stirring at room temperature.

• Heat the mixture at 50-60 °C for 1-2 hours.

• Pour the reaction mixture into ice water to precipitate the formamide product.

• Filter, wash with water, and dry the solid N-(9-ethyl-9H-carbazol-3-yl)formamide.

Step 2: Dehydration

• Suspend the dried formamide (1 equivalent) in anhydrous dichloromethane in a flask under an inert atmosphere (N₂ or Ar).

• Add triethylamine (2.2 equivalents).

• Cool the mixture to 0 °C and slowly add phosphorus oxychloride (POCl₃) (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Carefully pour the mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution.

• Extract the product with dichloromethane, wash the organic layer with water and brine, and dry over anhydrous magnesium sulfate.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield pure 3-Isocyano-9-ethylcarbazole.

Part 2: Functionalization of Metal Surfaces

The successful formation of a high-quality monolayer is critically dependent on the cleanliness of the metal substrate and the precise control of the functionalization conditions.

Workflow for Surface Functionalization

Caption: General workflow for metal surface functionalization and characterization.

Protocol 2.1: Metal Substrate Preparation

Causality: The metal surface must be free of organic contaminants and native oxides to ensure that the isocyanide molecules can directly access and bind to the metal lattice, leading to a well-ordered monolayer.

A. Gold (Au) and Platinum (Pt) Surfaces

• Solvent Cleaning: Sonicate the substrate in acetone, followed by isopropanol, and finally deionized (DI) water (10 minutes each).

• Oxidative Cleaning (Choose one):

  • Piranha Solution (EXTREME CAUTION): Immerse the substrate in a freshly prepared 3:1 mixture of concentrated H₂SO₄:30% H₂O₂ for 10-15 minutes. Safety Note: Piranha solution is extremely corrosive and reacts violently with organic materials. Always use appropriate personal protective equipment (PPE) in a fume hood.

  • UV/Ozone Treatment: Place the substrate in a UV/Ozone cleaner for 15-20 minutes. This is a safer and effective alternative to Piranha.

• Final Rinse: Thoroughly rinse the substrate with DI water, followed by ethanol.

• Drying: Dry the substrate under a stream of high-purity nitrogen or argon gas. Use immediately.

B. Copper (Cu) Surfaces Copper readily oxidizes in air. The removal of the native oxide layer is crucial and must be done immediately before functionalization.

• Solvent Cleaning: Perform sonication as described for Au/Pt.

• Acid Etch: Immerse the substrate in a dilute acid solution (e.g., 2% HCl or 1 M acetic acid) for 30-60 seconds to remove the oxide layer.

• Immediate Rinse and Dry: Immediately rinse thoroughly with DI water, then ethanol, and dry under a stream of N₂ or Ar.

• Immediate Use: Transfer the cleaned copper substrate to the isocyanide solution without delay to prevent re-oxidation.

Protocol 2.2: Self-Assembled Monolayer (SAM) Formation

• Solution Preparation: Prepare a 0.1 to 1.0 mM solution of 3-Isocyano-9-ethylcarbazole in a high-purity, anhydrous solvent (e.g., toluene, dichloromethane, or ethanol). Degassing the solvent with N₂ or Ar can improve monolayer quality, especially for reactive surfaces like copper.

• Immersion: Place the freshly cleaned metal substrate into the isocyanide solution in a sealed container under an inert atmosphere.

• Incubation: Allow the self-assembly process to proceed for 12-24 hours at room temperature. The incubation time can be optimized for specific applications.

• Rinsing: After incubation, remove the substrate from the solution and rinse it thoroughly with fresh, pure solvent to remove any non-covalently bound (physisorbed) molecules.

• Drying: Dry the functionalized substrate under a gentle stream of N₂ or Ar.

• Storage: Store the functionalized substrate in a desiccator or under an inert atmosphere until characterization or use.

Part 3: Characterization of the Functionalized Surface

Validation is a critical step to confirm the successful formation, quality, and chemical identity of the monolayer. A multi-technique approach provides the most comprehensive understanding.

A. X-ray Photoelectron Spectroscopy (XPS)

Principle: XPS provides quantitative elemental composition and chemical state information of the top few nanometers of the surface. It is used to confirm the presence of the molecule and the integrity of the isocyanide binding group.

Expected Results:

• Au 4f / Pt 4f / Cu 2p: Strong signals confirming the underlying metal substrate.

• C 1s: A complex signal with components corresponding to the aromatic carbazole ring (~284.5-285.0 eV), the ethyl group C-C and C-N bonds (~285.5 eV), and the isocyanide carbon (C≡N) at a higher binding energy (~286.5 eV).[13]

• N 1s: A key signal to analyze. A single peak around 399.5-400.5 eV is expected for the isocyanide nitrogen bound to the metal.[13] The absence of other nitrogen species (e.g., isocyanate, -NCO, at higher binding energy) confirms the chemical stability of the monolayer.[4]

B. Fourier-Transform Infrared Spectroscopy (FTIR)

Principle: Reflection-absorption infrared spectroscopy (RAIRS) or attenuated total reflection (ATR-IR) is highly sensitive to the vibrational modes of molecules on a surface. The C≡N stretch is an excellent diagnostic peak.

Expected Results:

• The most prominent feature is the isocyanide stretching frequency (ν(NC)). In the free molecule, this appears around 2130 cm⁻¹.[14]

• Upon binding to a metal surface like gold, this peak shifts to a higher frequency, typically in the range of 2160-2200 cm⁻¹.[14] This blue-shift is a definitive indicator of the isocyanide carbon's coordination to the metal surface.

C. Scanning Tunneling Microscopy (STM)

Principle: STM provides real-space images of the surface with atomic or molecular resolution. It is used to assess the ordering, packing density, and defectiveness of the monolayer.[15]

Expected Results:

• High-resolution images may reveal ordered domains of the 3-Isocyano-9-ethylcarbazole molecules.[16]

• The packing arrangement will be influenced by intermolecular π-stacking interactions between the carbazole units and the alignment of the ethyl chains.[17]

• STM can also visualize defects, domain boundaries, and step edges on the substrate, providing a complete picture of monolayer quality.

D. Contact Angle Goniometry

Principle: This technique measures the angle a liquid droplet makes with the surface, indicating the surface's wettability (hydrophilicity/hydrophobicity). It is a simple, rapid method to confirm a change in surface chemistry.

Expected Results:

• A clean, hydrophilic metal surface (e.g., after Piranha or UV/Ozone treatment) will have a very low water contact angle (<15°).

• After functionalization with the aromatic carbazole molecule, the surface will become significantly more hydrophobic, resulting in a much higher water contact angle (typically >70-80°). This change provides strong evidence of successful monolayer formation.

Summary of Characterization Data

Technique	Parameter	Expected Result for Successful Functionalization	Reference
XPS	N 1s Binding Energy	~399.5 - 400.5 eV (single peak)	[13]
C 1s Spectrum	Distinct peaks for aromatic C, alkyl C, and isocyanide C	[13]
FTIR	ν(NC) Stretch	~2160 - 2200 cm⁻¹ (Shift from ~2130 cm⁻¹)	[14]
Contact Angle	Water Contact Angle	Increase from <15° (clean) to >70° (functionalized)	-
STM	Surface Morphology	Ordered molecular domains, uniform coverage	[16][17]

Part 4: Applications in Research and Drug Development

The unique combination of a stable isocyanide anchor and a functional carbazole headgroup opens up numerous application possibilities.

A. High-Sensitivity Biosensors

The carbazole moiety can be further functionalized or used directly to immobilize biomolecules like enzymes, antibodies, or DNA probes.[18] The inherent fluorescence of carbazole can be exploited for developing optical sensors where binding events modulate the fluorescence signal. The direct electrical contact through the metal substrate also enables the development of electrochemical biosensors.

B. Bio-functional Coatings for Medical Devices

Carbazole derivatives are known to possess antimicrobial properties.[7] Functionalizing the surfaces of medical implants or devices with 3-Isocyano-9-ethylcarbazole could create coatings that resist bacterial colonization and biofilm formation, a major challenge in medicine.

C. Platforms for Cell Biology and Drug Screening

The well-defined, reproducible surfaces created by this method are ideal model systems for studying cell-surface interactions. By presenting a specific chemical functionality (the carbazole unit), researchers can investigate cellular adhesion, proliferation, and differentiation. These platforms can also be used in high-throughput screening to test the efficacy of drugs that target cell surface receptors.[10]

Logical Relationship of Components

Caption: Relationship between the core technology, its properties, and applications.

References

• Al-Hourani, B. (2019). Progress in the chemistry of 3-amino-9-ethylcarbazole. TÜBİTAK Academic Journals, 43, 369-393. Available at: [Link]

• Bondock, S., et al. (2019). Progress in the chemistry of 3-amino-9-ethylcarbazole. ResearchGate. Available at: [Link]

• Basova, T. (n.d.). Chemistry of gold(I, III) complexes with organic ligands as potential MOCVD precursors for fabrication of thin. SHURA. Available at: [Link]

• Gundogdu, M., et al. (2022). 3-(5-(1 H-imidazol-1-yl) pent-1-en-1-yl)-9-ethyl-9 H-carbazole: synthesis, characterization (IR, NMR), DFT, antimicrobial-antioxidant activities and docking study. Journal of Biomolecular Structure & Dynamics, 40(23), 12990-13000. Available at: [Link]

• Love, J. C., et al. (2005). Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology. Chemical Reviews, 105(4), 1103-1170. Available at: [Link]

• Gale, P. A. (2019). Functionalization of gold surfaces: Recent developments and applications. ResearchGate. Available at: [Link]

• Gale, P. A. (2020). Adsorption of Diisocyanides on Gold. ResearchGate. Available at: [Link]

• Carioscia, A., et al. (2025). Carbazole Framework as Functional Scaffold for the Design of Synthetic Receptors. Chemistry – A European Journal, 31(e202500126). Available at: [Link]

• Nawaz, H. (2022). Construction of 3-amino-9-ethylcarbazole scaffold for multifunctional applications: Chemosensor for copper(II) ions along with antibacterial, antioxidant and anti-inflammatory activity. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2020). Design of carbazole-based platinum complexes with steric hindrance for efficient organic light-emitting diodes. Dalton Transactions, 49(43), 15367-15374. Available at: [Link]

• Schenning, A. P. H. J., et al. (2022). Static Scanning Tunneling Microscopy Images Reveal the Mechanism of Supramolecular Polymerization of an Oligopyridine on Graphite. Angewandte Chemie International Edition, 61(1). Available at: [Link]

• Chen, K.-J., et al. (2024). Functionalized Gold Nanoparticles for Facile Pattern-Controlled Surface Coatings. Nanomaterials, 14(5), 445. Available at: [Link]

• Meden, A., et al. (2018). DFT Study of Azole Corrosion Inhibitors on Cu2O Model of Oxidized Copper Surfaces: II. Lateral Interactions and Thermodynamic Stability. Molecules, 23(5), 1063. Available at: [Link]

• Al-Ostath, A., et al. (2025). Design, Synthesis, Biological Evaluation and Molecular Docking of New Acid-Functionalized Carbazole Derivatives as Potential Ant. bioRxiv. Available at: [Link]

• Samori, P., et al. (2014). Mono- and multilayers of molecular spoked carbazole wheels on graphite. Beilstein Journal of Organic Chemistry, 10, 2859-2867. Available at: [Link]

• Velázquez-Salazar, J. J., et al. (2022). Functionalized Platinum Nanoparticles with Biomedical Applications. Pharmaceutics, 14(9), 1761. Available at: [Link]

• Wang, P., et al. (2014). Facile Procedure for the Synthesis of 3Acetyl9-ethylcarbazole and Corresponding Functionalized Bis-β-diketone Compounds. ResearchGate. Available at: [Link]

• Varnell, J. A., et al. (2005). Self-assembly, characterization, and chemical stability of isocyanide-bound molecular wire monolayers on gold and palladium surfaces. Langmuir, 21(24), 11364-11373. Available at: [Link]

• Kumar, S., et al. (2011). Synthesis and characterization of (novel heterocyclic) 3-amino-9-ethyl carbazole dithiocarbamate [AECZDTC] ligand and its metal. Der Pharma Chemica, 3(6), 336-345. Available at: [Link]

• Barybin, M. V., et al. (2006). Interaction of Mono- and Diisocyanoazulenes with Gold Surfaces: First Examples of Self-Assembled Monolayer Films Involving Azulenic Scaffolds. Langmuir, 22(9), 4077-4084. Available at: [Link]

• Poghossian, A., et al. (2022). Functionalization of Platinum Electrodes with APTES for Bioelectronic Applications. Forschungszentrum Jülich. Available at: [Link]

• Ghorai, A., et al. (2023). A carbazole–naphthoyl hydrazone conjugate and its Zn(ii)-complex as stimuli-responsive smart materials: detection of VOCs and Cu2+, AIE insights and bioimaging applications. New Journal of Chemistry, 47(1), 195-207. Available at: [Link]

• Iannuzzi, F., et al. (2022). Carbazoles: Role and Functions in Fighting Diabetes. Applied Sciences, 13(1), 349. Available at: [Link]

• Osele, O. M., et al. (2024). Functionalization of a porous copper(ii) metal–organic framework and its capacity for loading and delivery of ibuprofen. RSC Advances, 14(36), 26317-26328. Available at: [Link]

• Lamy de la Chapelle, M., et al. (2015). Orthogonal chemical functionalization of patterned gold on silica surfaces. Beilstein Journal of Nanotechnology, 6, 2268-2275. Available at: [Link]

• Lippert, B., et al. (2002). “Lantern-Shaped” Platinum(III) Complexes with Axially Bound 9-Ethylguanine or 1-Methylcytosine (L) of General Formula 2. ResearchGate. Available at: [Link]

• Nurumbetov, G., et al. (2023). Photoluminescence of Metal–Polymer Complexes Based on Functional Triazole–Carbazole Copolymers with Terbium Ions. Polymers, 15(8), 1867. Available at: [Link]

• Henderson, J. I., et al. (2003). A Comparative Investigation of Aryl Isocyanides Chemisorbed to Palladium and Gold: An ATR-IR Spectroscopic Study. ResearchGate. Available at: [Link]

• Widayatno, T., et al. (2024). Integrated In Silico and In Vitro Study of Copper Nanocatalyzed Carbonyl‐Functionalized Triazoles—Inducing S Phase Cell Cycle Arrest and Apoptosis in MCF‐7. Chemistry & Biodiversity, 21(1). Available at: [Link]

• Palasz, J. M., et al. (2021). A Resilient Platform for the Discrete Functionalization of Gold Surfaces Based on N‑Heterocyclic Carbene Self-Assembled Monolayers. eScholarship. Available at: [Link]

• Al-Amin, M., et al. (2021). Self assembled monolayers (SAMs) on metallic surfaces (gold and graphene) for electronic applications. Journal of Materials Chemistry C, 9(4), 1148-1172. Available at: [Link]

• Carioscia, A., et al. (2025). Carbazole Framework as Functional Scaffold for the Design of Synthetic Receptors. Univaq. Available at: [Link]

• Chiang, S. (1997). Scanning Tunneling Microscopy Imaging of Small Adsorbed Molecules on Metal Surfaces in an Ultrahigh Vacuum Environment. Chemical Reviews, 97(4), 1083-1096. Available at: [Link]

• Widayatno, T., et al. (2023). Theoretical study of copper corrosion prevention by terpenoid green inhibitors of thymol, carvacrol, and thymohydroquinone. E3S Web of Conferences, 444, 01006. Available at: [Link]

• Singh, A., & Singh, U. P. (2022). Carbazole Derivatives as Potential Antimicrobial Agents. Pharmaceuticals, 15(9), 1149. Available at: [Link]

• Varnell, J. A., et al. (2005). Self-Assembly, Characterization, and Chemical Stability of Isocyanide-Bound Molecular Wire Monolayers on Gold and Palladium Surfaces. Langmuir, 21(24), 11364-11373. Available at: [Link]

• Johnson Matthey & Co. Ltd. (1988). The Chemical Characterisation of Rhodium-Platinum Surfaces. Johnson Matthey Technology Review, 32(1), 2-10. Available at: [Link]

• Monhemius, A. J., et al. (1983). An XPS study of the adsorption of gold (I) cyanide by carbons. ResearchGate. Available at: [Link]

• Gunda, R., et al. (2011). X-ray photoelectron spectroscopy characterization of gold nanoparticles functionalized with amine-terminated alkanethiols. Journal of Vacuum Science & Technology A, 29(5), 05E103. Available at: [Link]

Sources

• 1. Self assembled monolayers (SAMs) on metallic surfaces (gold and graphene) for electronic applications - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Self-assembly, characterization, and chemical stability of isocyanide-bound molecular wire monolayers on gold and palladium surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carbazole Framework as Functional Scaffold for the Design of Synthetic Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Carbazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 16. Static Scanning Tunneling Microscopy Images Reveal the Mechanism of Supramolecular Polymerization of an Oligopyridine on Graphite - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Aqueous Solubility Challenges of 3-Isocyano-9-ethylcarbazole

Welcome to the Advanced Applications Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the integration of highly lipophilic reactive probes into aqueous biological or synthetic systems.

Working with 3-Isocyano-9-ethylcarbazole presents a dual physicochemical challenge. First, the planar, rigid carbazole core combined with an ethyl moiety drives extreme hydrophobicity, leading to rapid π-π stacking and macroscopic precipitation in high-dielectric media (like water). Second, the isocyano (-NC) group, while highly versatile for multicomponent reactions and metal ligation, possesses specific pH-dependent vulnerabilities [1].

This guide is designed to move beyond basic "add more solvent" advice. Here, we explore the thermodynamic causality of these solubility failures and provide self-validating, field-proven protocols to stabilize this molecule in aqueous environments.

Part 1: Troubleshooting Guide & FAQs

Q1: I dissolved 3-Isocyano-9-ethylcarbazole in DMSO, but the moment I dilute it into my aqueous assay buffer, it turns cloudy. How do I prevent this? A1: You are experiencing "solvent shock." When a highly concentrated DMSO stock is rapidly introduced into an aqueous buffer, the local dielectric constant drops precipitously. The carbazole molecules rapidly self-associate via hydrophobic interactions and π-π stacking faster than the solvent can disperse them, causing nucleation and precipitation. Causality & Solution: To prevent this, you must lower the thermodynamic barrier to solvation. Do not use a single-step dilution. Instead, utilize a step-wise dilution gradient or introduce a macrocyclic host like Hydroxypropyl-

-cyclodextrin (HP- -CD). The hydrophobic cavity of HP- -CD thermodynamically favors the encapsulation of the carbazole ring, shielding it from the aqueous environment while the hydrophilic exterior maintains water solubility [2].

Q2: My biological assay shows highly variable, irreproducible signals when using this probe. Is the molecule degrading? A2: It is likely a combination of aggregation and non-specific binding, rather than degradation—provided your pH is correct. Carbazole aggregates can scatter light (interfering with optical readouts) and crash out of solution unevenly, leading to erratic effective concentrations. Causality & Solution: If your assay involves proteins, the highly hydrophobic carbazole will non-specifically bind to hydrophobic patches on off-target proteins. To resolve this, transition your formulation to a micellar nanoreactor system using a surfactant like TPGS-750-M. This creates a dynamic equilibrium where the probe is sequestered in 40–50 nm hydrophobic micelle cores, releasing steadily into the assay without forming macro-aggregates [3].

Q3: I am trying to use 3-Isocyano-9-ethylcarbazole for an in-water Ugi multicomponent reaction, but the isocyanide seems to lose reactivity after a few hours. Why? A3: Check your aqueous pH immediately. There is a common misconception that isocyanides are universally unstable in water. In reality, isocyanides are remarkably stable in neutral to basic media but undergo rapid acid-catalyzed hydration to formamides at pH

5 [3]. Causality & Solution: If your reaction generates acidic byproducts, or if you are using an unbuffered system that drifts below pH 5, the -NC group will hydrolyze. Always buffer your aqueous media to pH 7.4–8.0 when working with this compound.

Part 2: Quantitative Solubility & Stability Data

To guide your formulation strategy, the following table summarizes the validated physicochemical behavior of 3-Isocyano-9-ethylcarbazole across different aqueous environments.

Formulation Matrix	Max Aqueous Conc. (Estimated)	Half-Life of -NC Group	Primary Solubilization Mechanism	Recommended Application
Pure Water (pH 7.0)			None (Insoluble)	N/A
Water / 5% DMSO			Co-solvency	Low-concentration screens
Acidic Buffer (pH 4.0)			None	Avoid entirely
10% w/v HP- -CD (pH 7.4)			Host-Guest Encapsulation	Cell-based assays, optical assays
2 wt% TPGS-750-M (pH 7.4)			Micellar Sequestration	In-water synthesis, catalysis

Part 3: Self-Validating Experimental Protocols

The following methodologies are designed as "self-validating systems." This means each protocol includes a mandatory analytical checkpoint to verify success before you proceed to your actual experiment, preventing downstream assay failure.

Protocol A: Host-Guest Encapsulation using HP- -CD

Best for: Optical assays, cell culture, and biological screens where surfactants are toxic.

Mechanistic Rationale: HP-

-CD forms a 1:1 or 1:2 inclusion complex with the carbazole moiety. The secondary hydroxyl groups on the cyclodextrin rim form hydrogen bonds with the surrounding water, pulling the hydrophobic payload into solution.

• Preparation: Prepare a 10% (w/v) solution of HP-

  -CD in 1X PBS (pH 7.4). Filter through a 0.22 m PES membrane.

• Stock Dissolution: Dissolve 3-Isocyano-9-ethylcarbazole in volatile Tetrahydrofuran (THF) to a concentration of 10 mM.

• Complexation: Place 10 mL of the HP-

  -CD solution on a magnetic stirrer at 800 RPM. Add 100 L of the THF stock dropwise (1 drop per 5 seconds) directly into the vortex.

• Solvent Removal: Leave the vial open under a gentle stream of Nitrogen gas for 2 hours to evaporate the THF. The solution should remain optically clear.

• Self-Validation Step (Critical): Centrifuge the final solution at 15,000 x g for 10 minutes.

  • Pass: No visible pellet. Measure the UV-Vis absorbance of the supernatant at

    340 nm (carbazole peak). If the absorbance matches your theoretical yield, complexation is successful.

  • Fail: A white pellet forms. This indicates the THF was added too quickly, causing nucleation before encapsulation. Discard and repeat Step 3 with slower addition.

Protocol B: Micellar Solubilization using TPGS-750-M

Best for: In-water multicomponent reactions, high-concentration chemical biology.

Mechanistic Rationale: TPGS-750-M is a designer surfactant that self-assembles into nanomicelles in water. The lipophilic vitamin E core of the micelle acts as an organic nanoreactor, completely dissolving the carbazole while protecting the isocyanide group from the bulk aqueous phase [3].

• Micelle Formation: Dissolve 2% (w/w) TPGS-750-M in HPLC-grade water. Stir at 40°C for 30 minutes until completely clear. Degas with Argon for 10 minutes.

• Loading: Add solid 3-Isocyano-9-ethylcarbazole directly to the micellar solution (up to 5 mM target concentration).

• Equilibration: Stir vigorously at room temperature for 4 hours. The solid will gradually partition into the micelle cores.

• Self-Validation Step (Critical): Analyze the solution using Dynamic Light Scattering (DLS).

  • Pass: A single monodisperse peak at 40–50 nm with a Polydispersity Index (PDI)

    . This confirms the probe is safely housed inside the micelles.

  • Fail: Peaks at

    nm or PDI . This indicates macroscopic aggregation. Sonicate the solution for 15 minutes and re-measure.

Part 4: Workflows and Mechanistic Pathways

To aid in experimental design, refer to the logical workflows below.

Solubilization Strategy Decision Tree

Figure 1: Decision matrix for selecting the appropriate aqueous solubilization protocol.

Isocyanide Degradation vs. Protection Pathway

Figure 2: Mechanistic pathway illustrating acid-catalyzed hydrolysis versus excipient-mediated protection.

References

• Aqueous Stability and Ligand Substitution of a Layered Cu(I)/Isocyanide-Based Organometallic Network Material with a Well-Defined Channel Structure. Inorganic Chemistry - ACS Publications. Available at:[Link]

• Study of Carvedilol–

  -Cyclodextrin Derivatives Interactions. MDPI Pharmaceutics. Available at:[Link]

• In-water synthesis of isocyanides under micellar conditions. Green Chemistry (RSC Publishing). Available at:[Link]

Purification of 3-Isocyano-9-ethylcarbazole by silica gel chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the isolation of functionalized carbazoles. 3-Isocyano-9-ethylcarbazole presents a unique dual challenge during silica gel chromatography: the carbazole core is highly prone to severe streaking on standard stationary phases, while the isocyanide (-NC) moiety is highly sensitive to acid-catalyzed hydrolysis.

This guide provides field-proven troubleshooting strategies, a self-validating purification protocol, and critical safety measures to ensure the high-yield recovery of your target molecule.

Troubleshooting Guide & FAQs

Q1: Why does my 3-Isocyano-9-ethylcarbazole degrade into a more polar, highly fluorescent spot during silica gel chromatography? A1: You are observing the acid-catalyzed hydration of the isocyanide group. Standard normal-phase silica gel contains acidic silanol (-SiOH) groups. When the electron-rich isocyanide carbon interacts with these acidic sites, it becomes protonated and highly susceptible to nucleophilic attack by residual water in the solvent. This hydrolyzes the isocyanide into 3-formamido-9-ethylcarbazole, which is significantly more polar and elutes later. To prevent this, the silica gel must be deactivated by adding a competing amine, such as 1-3% triethylamine (TEA), to the mobile phase[1]. Spiking with TEA eliminates the need for aggressive solvent mixtures and prevents the breakdown of acid-sensitive compounds[2].

Q2: Even when my compound doesn't degrade, the carbazole core streaks down the column, leading to poor resolution. How can I fix this? A2: Carbazoles are nitrogen-containing heterocycles with an extended, electron-rich aromatic system. The basic nitrogen and the pi-system have a strong natural attraction to the acidic silanols on the silica surface[1]. This causes a continuous adsorption-desorption lag, resulting in tailing or streaking. By spiking your eluent with TEA, the protonated TEA positively charges and aggressively competes for the ionized silanol groups, effectively masking them from your target molecule[3]. This ensures the carbazole elutes as a tight, well-resolved band.

Q3: Isocyanides have a notoriously offensive and persistent odor. What is the standard protocol for decontaminating glassware and fractions? A3: Volatile isocyanides exhibit an extremely distressing and penetrating odor that can linger for days and must be handled in a certified fume hood[4]. Never wash contaminated glassware directly in a sink. Instead, rinse all reaction vessels, TLC plates, and collection tubes with a 10% sodium hypochlorite (bleach) solution inside the fume hood[5]. The bleach rapidly oxidizes the odorous isocyanide into an odorless isocyanate (and subsequently to a carbamate or amine).

Data Presentation: Stationary Phase Comparison

Table 1: Optimization of Stationary Phases for 3-Isocyano-9-ethylcarbazole

Stationary Phase	Isocyanide Stability	Carbazole Elution Profile	Resolution	Recommendation
Standard Silica Gel	Poor (Rapid Hydrolysis)	Severe Streaking	Low	Not Recommended
TEA-Deactivated Silica	Excellent	Tight Band (No Tailing)	High	Optimal / Standard
Basic Alumina	Good	Moderate Tailing	Medium	Alternative for highly sensitive analogs
Amine-Functionalized Silica	Excellent	Tight Band	High	Excellent but cost-prohibitive for large scale

Mandatory Visualization: Purification & Degradation Pathway

Workflow demonstrating the critical role of TEA deactivation in preventing isocyanide hydrolysis.

Experimental Protocol: Step-by-Step TEA-Deactivated Chromatography

Causality Note: This protocol is designed as a self-validating system. By pre-treating the column with TEA and monitoring the eluent pH, you mathematically eliminate the variable of acid-catalyzed degradation, ensuring any yield loss is due to synthesis efficiency rather than purification breakdown.

Step 1: Solvent Preparation & Silica Deactivation

• Prepare the mobile phase (e.g., Hexanes/Ethyl Acetate gradient).

• Add 1% to 3% (v/v) Triethylamine (TEA) to the entire volume of the prepared mobile phase[1]. Mix thoroughly.

• Validation Check: Spot the TEA-spiked solvent on a baseline TLC plate to ensure it does not interfere with your UV detection (TEA is UV-transparent at 254 nm, while the carbazole core will fluoresce brightly).

Step 2: Column Packing

• In a fume hood, prepare a slurry of standard silica gel using the TEA-spiked mobile phase.

• Pour the slurry into the column. The TEA will immediately begin neutralizing the acidic silanol groups via an exothermic acid-base interaction[2].

• Flush the packed column with at least 2 column volumes (CV) of the TEA-spiked solvent to ensure complete saturation and deactivation of the silica bed.

Step 3: Sample Loading

• Dissolve the crude 3-Isocyano-9-ethylcarbazole in the minimum amount of a non-polar solvent (e.g., dichloromethane or the starting mobile phase). Do not use acidic solvents like chloroform unless neutralized.

• Carefully apply the dissolved sample to the top of the silica bed.

• Elute the sample into the silica bed and add a protective layer of sand.

Step 4: Elution & Monitoring

• Run the column using the TEA-spiked mobile phase.

• Monitor fractions using TLC under UV light (254 nm and 365 nm). The carbazole core will exhibit strong fluorescence, making it easily trackable without the need for chemical stains.

• Causality Check: The presence of TEA ensures the basic nitrogen of the carbazole does not hydrogen-bond with the silica, preventing tailing and allowing the product to elute in a concentrated volume[3].

Step 5: Post-Purification & Odor Decontamination

• Pool the product-containing fractions and concentrate under reduced pressure. Co-evaporate with toluene if residual TEA needs to be removed.

• Immediately submerge all used test tubes, pipettes, and the empty chromatography column in a bath of 10% sodium hypochlorite (bleach) for 30 minutes[5].

• Validation Check: The absence of the characteristic isocyanide odor confirms complete oxidation to the isocyanate/carbamate, rendering the glassware safe for standard washing[4].

References

• Biotage. "Is there an easy way to purify organic amines?" Biotage Inspiring Productivity. Available at: [Link]

• Teledyne ISCO. "Introduction to Functionalized Silica Gel and Alumina RediSep Columns." Chromatography Application Note AN08. Available at: [Link]

• Wu, A. B., et al. "Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid." Biomedical Chromatography, 18(7), 443-449 (2004). Available at: [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. teledyneisco.com [teledyneisco.com]
• 3. Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buy Isopropyl isocyanide | 598-45-8 [smolecule.com]
• 5. Hexyl Isocyanide|Research Chemical|Building Block [benchchem.com]

Isocyanide-Based Multicomponent Reactions (IMCRs): Temperature Optimization &amp; Troubleshooting Guide

Welcome to the Technical Support Center for Isocyanide-Based Multicomponent Reactions (IMCRs). As a Senior Application Scientist, I frequently consult with researchers struggling with variable yields, poor stereoselectivity, and unexplained side reactions in Ugi, Passerini, and Groebke-Blackburn-Bienaymé (GBB) syntheses.

While solvent choice and concentration are heavily scrutinized, the most critical and often mismanaged parameter in these systems is reaction temperature . IMCRs are highly dynamic, multi-step cascades. Because the overall process is thermodynamically favorable but kinetically complex, thermal energy dictates the dominant reaction pathway.

Core Principles: The Thermodynamics of IMCRs

To troubleshoot an IMCR, you must first understand the causality behind thermal effects on the reaction mechanism:

• Exothermicity vs. Activation Energy: Ugi reactions are inherently fast and highly exothermic[1]. Uncontrolled heat accelerates the polymerization of isocyanides into unreactive, sticky precipitates[1]. Conversely, Passerini reactions with sterically hindered or electron-deficient components may require elevated temperatures to overcome the activation energy barrier of the nitrilium ion intermediate[1].

• Thermal Degradation of Isocyanides: Many isocyanides are thermally labile. For example,

  -tosyl isocyanides (like TosMIC derivatives) decompose rapidly above 80°C, and it is recommended to keep them below 35–40°C[2]. Heterocyclic isocyanides (especially with the isocyano group ortho to a heteroatom) can even decompose at room temperature[3].

• Stereochemical Control: Enantioselective IMCRs require highly ordered transition states. Lowering the temperature suppresses background racemic pathways, minimizing the entropic penalty and drastically enhancing the enantiomeric ratio (er)[4].

Mechanistic divergence in IMCRs and thermal degradation pathways.

Quantitative Data: Temperature Effects on IMCR Performance

The following table summarizes validated experimental data demonstrating how minor temperature shifts drastically alter IMCR outcomes.

Reaction Type	Substrates	Temp (°C)	Yield / Outcome	Reference
Ugi-4CR	Alginate-g-Oleylamine	25	20.4% DS (Optimal substitution)	[5]
Ugi-4CR	Alginate-g-Oleylamine	37	19.1% DS (Increased side reactions)	[5]
Ugi-3CR	Levulinic acid + Amine + Isonitrile	100 (Microwave)	90% Yield (Reaction time: 30 min)	[6]
Passerini-3CR	Weak nucleophiles (e.g., methyl isocyanoacetate)	120	Driven to completion	[1]
Enantioselective	Alkylidene malonates + Phenols	35	79% Yield (90:10 er)	[4]
Enantioselective	Alkylidene malonates + Phenols	0	Yield Maintained (95:5 er)	[4]

Troubleshooting & FAQs

Q1: I'm observing the formation of an insoluble, sticky precipitate, and my product yield is near zero. What is happening? A1: This is a classic hallmark of isocyanide polymerization[1]. Isocyanides can convert to isocyanates or polymerize directly—a side reaction heavily accelerated by high temperatures, prolonged reaction times, and impurities[1]. Solution: Control the reaction exotherm. Cool the reaction mixture to 0°C or -10°C before adding the isocyanide[1]. Always add the isocyanide dropwise as the final component to throttle the initial reaction rate and heat generation.

Q2: My Passerini reaction with a sterically hindered aldehyde is sluggish and stalling at 30% conversion. Should I reflux the mixture? A2: Proceed with extreme caution. While increasing the temperature provides the activation energy needed for less reactive nucleophiles[1], conventional refluxing often degrades the isocyanide before the reaction can reach completion. Solution: Utilize microwave-assisted synthesis. A Design of Experiments (DoE) approach demonstrated that microwave irradiation at 100°C for just 30 minutes can drive sluggish Ugi/Passerini reactions to 90% yield without giving the isocyanide time to undergo bulk thermal degradation[6].

Q3: My chiral catalyst is providing poor enantioselectivity (er ~70:30) at room temperature. How does temperature affect this? A3: In catalytic asymmetric IMCRs, the energy difference (

) between the diastereomeric transition states is minute. At room temperature, the thermal energy ( ) overcomes this barrier, allowing the uncatalyzed background reaction to compete. Solution: Drop the temperature to 0°C or lower. Studies on enantioselective isocyanide MCRs show that lowering the temperature from 35°C to 0°C improves the er from 90:10 to 95:5, provided the reaction time is extended (e.g., to 48 hours) to compensate for slower kinetics[4].

Logic tree for troubleshooting IMCR temperature-related issues.

Standardized Experimental Protocols

To ensure reproducibility, utilize these self-validating protocols designed to control thermal parameters.

Protocol A: Low-Temperature Enantioselective Isocyanide MCR

Objective: Maximize enantiomeric excess while preventing the degradation of sensitive isocyanides.

• Preparation: In a flame-dried Schlenk tube under argon, dissolve the aldehyde/ketone (0.10 mmol), amine (0.10 mmol), and chiral catalyst (e.g., N,N′-dioxide/MgII complex, 10 mol%) in anhydrous 1,2-dichloroethane (1.0 mL)[4].

• Imine Formation: Stir the mixture at room temperature for 1–3 hours to ensure complete imine formation. Self-Validation: Verify imine formation via TLC or LC-MS before proceeding.

• Thermal Equilibration: Submerge the reaction vessel in an ice/brine bath to reach exactly 0°C. Allow 15 minutes for the solvent to thermally equilibrate.

• Controlled Addition: Dissolve the isocyanide (0.15 mmol) in 0.2 mL of pre-cooled solvent. Add this solution dropwise over 5 minutes to prevent localized exothermic heating[1].

• Incubation: Maintain the reaction at 0°C for 48 hours[4].

• Quenching & Isolation: Quench with saturated aqueous

  while still cold. Extract with dichloromethane, dry over , and purify via flash chromatography.

Protocol B: Microwave-Assisted High-Temperature Ugi-3CR

Objective: Force sluggish, sterically hindered substrates to completion using rapid thermal bursts without bulk degradation.

• Reagent Mixing: In a microwave-safe vial, combine the carboxylic acid (e.g., levulinic acid, 1.0 eq), amine (1.5 eq), and isocyanide (1.0 eq) in methanol to achieve a 0.2 M concentration[6].

• Sealing: Seal the vial with a heavy-duty crimp cap to safely contain the pressure generated by methanol at elevated temperatures.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Program the instrument to ramp to 100°C and hold for exactly 30 minutes[6].

• Rapid Quench: Utilize the microwave's compressed air cooling feature to rapidly drop the temperature back to 25°C within 2 minutes. Causality: This rapid quench prevents post-reaction degradation of the product and unreacted isocyanide[6].

• Isolation: If the Ugi product precipitates (common in methanol at 0.2 M to 0.5 M), isolate via simple vacuum filtration and wash with cold methanol. Otherwise, proceed with standard organic extraction.

References

1.1[1] 2.5[5] 3.2[2] 4. 3[3] 5.6[6] 6.4[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Isocyanide 2.0 - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02722G [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis, Optimization and Molecular Self-Assembly Behavior of Alginate-g-Oleylamine Derivatives Based on Ugi Reaction for Hydrophobic Drug Delivery | MDPI [mdpi.com]
• 6. Use of a Design of Experiments approach for the optimisation of a microwave assisted Ugi reaction [organic-chemistry.org]

Minimizing side reactions in the synthesis of carbazole isocyanides

Technical Support Center: Minimizing Side Reactions in Carbazole Isocyanide Synthesis

Welcome to the Technical Support Center. Synthesizing carbazole isocyanides presents unique chemical challenges. The electron-rich nature of the carbazole core, combined with the extreme reactivity of the isocyanide functional group, makes this workflow highly susceptible to side reactions such as polymerization, hydrolysis, and aberrant phosphorylation.

This guide is designed for researchers and drug development professionals. It provides mechanistic insights, quantitative data, and self-validating protocols to help you understand the causality behind experimental failures and maximize your yields.

Mechanistic Pathway & Competing Side Reactions

Understanding the causality behind side reactions is the first step in troubleshooting. The dehydration of a carbazole formamide intermediate requires precise activation of the formyl oxygen, followed by rapid base-promoted elimination. Failure to control the microenvironment during these steps diverts the reaction into off-target pathways.

Caption: Mechanistic pathway of formamide dehydration and competing side reactions.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why am I observing a high degree of phosphorylated byproducts during the dehydration of carbazole formamides? A1: When using phosphorus oxychloride (POCl₃) as a dehydrating agent, the formyl oxygen is activated to form a highly reactive intermediate. If the base (e.g., triethylamine, Et₃N) is insufficient, poorly mixed, or if the temperature exceeds 0°C during addition, this intermediate fails to undergo clean elimination. Instead, it forms stable phosphorylated adducts or decomposes[1]. To prevent this, ensure strict temperature control and maintain a proper stoichiometric ratio (e.g., 2 equivalents of POCl₃ to 6 equivalents of Et₃N)[1].

Q2: My carbazole isocyanide product degrades into a dark, tarry substance during purification. How do I prevent this? A2: Isocyanides are thermally unstable and highly prone to acid-catalyzed polymerization[1]. Because the carbazole ring is electron-rich, it exacerbates the susceptibility of the isocyanide carbon to electrophilic attack, leading to rapid polymerization. To minimize this, always store the crude product under an inert atmosphere at low temperatures[1]. During chromatography, neutralize the acidic silanol groups on the silica gel by pre-treating the column with 1% Et₃N in your eluent.

Q3: Can I avoid POCl₃ altogether to minimize these harsh side reactions? A3: Yes. Recent sustainable protocols demonstrate that p-toluenesulfonyl chloride (p-TsCl) is a superior, milder dehydrating agent for formamides[2]. Utilizing p-TsCl with pyridine or Et₃N in solvents like dichloromethane (DCM) or dimethyl carbonate (DMC) significantly reduces phosphorylated waste, limits exothermic degradation pathways, and improves the overall E-factor of the reaction[2].

Q4: I am synthesizing the carbazole core via palladium-catalyzed amination prior to formylation, but I see significant hydrodehalogenation. Why? A4: Hydrodehalogenation and β-hydride elimination are common competing side reactions in Buchwald-Hartwig aminations[3]. This occurs when the palladium catalyst undergoes reductive elimination too slowly. To promote the desired C-N bond formation over these side reactions, switch to bulky, electron-rich phosphine ligands (such as XPhos, RuPhos, or BrettPhos) and ensure anhydrous, degassed solvents are used to prevent catalyst deactivation[3].

Quantitative Data: Comparison of Dehydrating Agents

Selecting the right dehydrating agent is critical for minimizing side reactions. The table below summarizes the performance of common reagents based on process optimization data for formamide dehydration[2],[1].

Dehydrating Agent	Typical Yield	Primary Side Reactions	Environmental Factor (E-factor)	Recommended Temp
POCl₃ / Et₃N	40 - 60%	Phosphorylation, Polymerization, Hydrolysis	High (Toxic byproducts)	-10°C to 0°C
p-TsCl / Pyridine	70 - 98%	Minimal (Trace unreacted formamide)	Low (6.45 in optimized conditions)	Room Temperature
Burgess Reagent	60 - 80%	Thermal decomposition	Medium	Room Temperature
Triphosgene / Base	50 - 75%	Phosgene exposure, Polymerization	High (Extreme toxicity)	-20°C to 0°C

Troubleshooting Workflow

If you are experiencing low yields, use the decision tree below to diagnose the specific side reaction occurring in your flask.

Caption: Decision tree for troubleshooting low yields in carbazole isocyanide synthesis.

Self-Validating Protocol: Optimized Dehydration using p-TsCl

To bypass the side reactions associated with POCl₃, we recommend the following self-validating protocol utilizing p-TsCl in Dimethyl Carbonate (DMC)[2]. This protocol is designed so that each step verifies the success of the previous one, ensuring scientific integrity throughout the workflow.

Step 1: Preparation & Moisture Validation

• Action: Dissolve the carbazole N-formamide (1.0 eq) in anhydrous DMC (0.2 M concentration).

• Self-Validation: Before adding reagents, perform a Karl Fischer titration on the solvent mixture. The water content must be <50 ppm. Causality: Any excess moisture will irreversibly hydrolyze the activated intermediate back to the starting formamide, destroying your yield[1].

Step 2: Reagent Addition

• Action: Add p-toluenesulfonyl chloride (1.5 eq) to the solution. Stir for 5 minutes.

• Action: Dropwise add anhydrous pyridine (3.0 eq) or Et₃N over 10 minutes while maintaining the reaction at room temperature.

• Self-Validation: Observe the reaction mixture. A slight color change is normal, but rapid darkening or a sharp exotherm indicates moisture contamination or degraded p-TsCl.

Step 3: Reaction Monitoring

• Action: Stir the reaction at room temperature for 2 to 18 hours[2].

• Self-Validation: Monitor via TLC (using a base-washed capillary and eluent). The formamide starting material will appear as a highly polar spot. The reaction is complete only when this spot completely disappears, confirming 100% activation and elimination.

Step 4: Quenching & Workup

• Action: Quench the reaction by adding saturated aqueous NaHCO₃. Extract with ethyl acetate.

• Action: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation: Ensure the rotary evaporator water bath does not exceed 25°C. Causality: Carbazole isocyanides are thermally unstable; elevated temperatures during concentration will induce polymerization[1].

Step 5: Purification

• Action: Purify the crude residue via flash column chromatography.

• Critical Requirement: Pre-treat the silica gel by flushing the column with 1% Et₃N in hexanes. Use a solvent system containing 0.1% Et₃N.

• Self-Validation: The product should elute as a distinct, non-streaking band. If streaking occurs, the silica was insufficiently neutralized, and acid-catalyzed degradation is occurring.

References

• Common side reactions in the synthesis of carbazole deriv
• A more sustainable and highly practicable synthesis of aliphatic isocyanides - Green Chemistry (RSC Publishing)
• Technical Support Center: Optimizing Reaction Conditions for α-Tosyl-(4-fluorobenzyl) isocyanide - Benchchem
• Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C–H activ

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A more sustainable and highly practicable synthesis of aliphatic isocyanides - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC04070F [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Fluorescence Quenching of 3-Isocyano-9-ethylcarbazole (3-IEC)

Welcome to the Advanced Photophysics Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the erratic emission profiles of carbazole-isocyanide derivatives. 3-Isocyano-9-ethylcarbazole (3-IEC) is a powerful bifunctional building block: its carbazole core provides excellent high-energy triplet states and photostability, while the strongly electron-withdrawing isocyanide group serves as a versatile ligand for transition metals.

However, this dual nature introduces complex 1[1]. Depending on your solvent, concentration, or metal coordination, 3-IEC is highly susceptible to fluorescence quenching. This guide is designed to help you diagnose the specific mechanism quenching your probe and provide field-proven, self-validating protocols to recover your signal.

Diagnostic Data: 3-IEC Quenching States

Before troubleshooting, compare your experimental conditions against the known photophysical behaviors of carbazole-isocyanide derivatives. Use this table to identify your likely quenching mechanism.

Experimental Condition	Concentration	Fluorescence Quantum Yield (ΦF)	Primary Quenching Mechanism	Recommended Corrective Action
Dilute Non-Polar (e.g., Toluene)	10⁻⁵ M	High (~0.40 - 0.60)	None (Baseline Emission)	N/A (Optimal state)
Dilute Polar (e.g., Acetonitrile)	10⁻⁵ M	Low (<0.05)	Twisted Intramolecular Charge Transfer (TICT)	Increase solvent viscosity / switch solvent
High Concentration / Solid	>10⁻³ M	Low (<0.01)	Aggregation-Caused Quenching (ACQ)	Matrix encapsulation / Add bulky substituents
Metal Coordinated (e.g., Au, Pt)	10⁻⁵ M	Low (<0.01)	Heavy Atom Effect (Intersystem Crossing)	Induce Aggregation-Induced Phosphorescent Emission (AIPE)

Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my 3-IEC probe lose fluorescence entirely when I switch from Toluene to Acetonitrile or Water?

The Causality: You are observing the formation of a Twisted Intramolecular Charge Transfer (TICT) state. The isocyanide group acts as a strong electron acceptor, while the ethylcarbazole core is an electron donor. Upon photoexcitation in polar solvents, the molecule undergoes Intramolecular Charge Transfer (ICT). To stabilize this highly polarized state, the isocyanide group rotates out of the carbazole plane. This twisted conformation provides a rapid, non-radiative decay pathway back to the ground state, completely 2[2]. The Fix: You must restrict this intramolecular rotation. You can achieve this by either switching back to a non-polar solvent (which destabilizes the ICT state) or by increasing the viscosity of your polar solvent (e.g., adding glycerol) to physically block the rotation.

Q2: I am developing a solid-state OLED/sensor, but 3-IEC shows severe signal loss at high concentrations (>1 mM). How can I fix this?

The Causality: This is classic Aggregation-Caused Quenching (ACQ). The carbazole core of 3-IEC is highly planar. At high concentrations or in the solid state, these planar aromatic rings undergo strong intermolecular π-π stacking. This stacking forms "excimers" (excited dimers) that trap the excitation energy and dissipate it non-radiatively as heat,3[3]. The Fix: You need to physically separate the fluorophores. You can either chemically modify the carbazole by adding bulky substituents (like tert-butyl groups at the 3,6-positions) to create steric hindrance[3], or you can use matrix isolation (see Protocol 1 below) to trap the molecules in a rigid polymer, preventing π-π interactions.

Q3: I am using 3-IEC as a ligand to synthesize a Gold(I) complex. The fluorescence is gone. Is the probe dead?

The Causality: The probe isn't dead; the energy pathway has shifted due to the Heavy Atom Effect. Coordination to a heavy metal like Au(I) enhances spin-orbit coupling, promoting rapid Intersystem Crossing (ISC) from the excited singlet state (S1) to the triplet state (T1). In fluid solutions, this triplet state decays non-radiatively due to molecular vibrations, resulting in zero emission[4]. The Fix: Exploit Aggregation-Induced Phosphorescent Emission (AIPE). While fluorescence is quenched, you can recover strong phosphorescence. By triggering aggregation (e.g., adding water to a THF solution of your complex), you restrict intramolecular motions and activate aurophilic (Au-Au) interactions. This rigidifies the complex and4[4].

Mechanistic Visualizations

Fig 1: Photophysical pathways of 3-IEC dictating fluorescence, quenching, and phosphorescence.

Fig 2: Decision tree for diagnosing and resolving 3-IEC emission quenching in experiments.

Actionable Experimental Protocols

Protocol 1: Overcoming ACQ via PMMA Matrix Encapsulation

Purpose: To isolate 3-IEC molecules in the solid state, preventing π-π stacking and recovering monomeric fluorescence.

• Solution Preparation: Dissolve 10 mg of Poly(methyl methacrylate) (PMMA) in 1 mL of spectroscopic-grade Toluene.

• Doping: Add 3-IEC to the PMMA solution to achieve a final dopant concentration of 1 wt% (0.1 mg of 3-IEC). Causality note: Keeping doping <2 wt% ensures statistical isolation of the fluorophores within the polymer chains.

• Homogenization: Sonicate the mixture for 15 minutes to ensure complete dissolution and prevent micro-crystal formation.

• Film Casting: Spin-coat the solution onto a clean quartz substrate at 2000 rpm for 60 seconds. Bake at 60°C for 30 minutes to remove residual solvent.

• Self-Validation Step: Measure the emission spectrum of the raw 3-IEC powder versus your PMMA film. If the film exhibits a >10-fold increase in quantum yield and a blue-shifted emission peak (indicative of monomeric emission), you have successfully validated that ACQ was your primary quenching mechanism.

Protocol 2: Validating and Overcoming TICT Quenching via Viscosity Modulation

Purpose: To prove that solvent-induced quenching is caused by intramolecular rotation, and to recover the signal.

• Solvent Gradient Setup: Prepare a series of 10 µM 3-IEC solutions in Methanol/Glycerol mixtures with varying volume fractions of Glycerol (0%, 20%, 40%, 60%, 80%, 99%).

• Equilibration: Allow the solutions to rest for 30 minutes to ensure complete solvent mixing and thermal equilibration. Causality note: Glycerol drastically increases the macro- and micro-viscosity of the environment, physically restricting the rotation of the isocyanide group.

• Spectroscopic Measurement: Excite the samples at the isosbestic absorption point (typically ~340 nm for carbazole derivatives) and record the emission spectra.

• Self-Validation Step: Plot the integrated fluorescence intensity against the solvent viscosity (η). If the emission intensity scales linearly with viscosity (following the Förster-Hoffmann equation), you have created an internally validated system proving that Restriction of Intramolecular Rotation (RIR) successfully overcame the TICT quenching.

References

• The Golden Age of Thermally Activated Delayed Fluorescence Materials: Design and Exploitation | Chemical Reviews - ACS Publications Source: acs.org URL:[1]

• Chemosensors based on N-heterocyclic dyes: advances in sensing highly toxic ions such as CN − and Hg 2+ - RSC Publishing Source: rsc.org URL:[2]

• Carbazole-based aggregation-induced phosphorescent emission-active gold(I) complexes with various phosphorescent mechanochromisms - PMC Source: nih.gov URL:[4]

• Luminescent Behavior of Liquid–Crystalline Gold(I) Complexes Bearing a Carbazole Moiety: Effects of Substituent Bulkiness - MDPI Source: mdpi.com URL:[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemosensors based on N-heterocyclic dyes: advances in sensing highly toxic ions such as CN − and Hg 2+ - RSC Advances (RSC Publishing) DOI:10.1039/D1RA06567J [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Recrystallization solvent selection for 3-Isocyano-9-ethylcarbazole

Welcome to the technical support guide for the purification of 3-Isocyano-9-ethylcarbazole. This document provides researchers, scientists, and drug development professionals with in-depth guidance on selecting an appropriate recrystallization solvent, a critical step for obtaining high-purity material. The following question-and-answer guide is designed to address specific experimental challenges and is grounded in established chemical principles and field-proven insights.

Part 1: The Core Challenge: Solvent Selection

Question: What are the fundamental principles for selecting a recrystallization solvent for a molecule like 3-Isocyano-9-ethylcarbazole?

Answer: The ideal recrystallization solvent for any compound, including 3-Isocyano-9-ethylcarbazole, is governed by the principle of differential solubility. The core requirements for an effective solvent are:

• High Solvation at Elevated Temperatures: The solvent must completely dissolve the crude compound when heated to its boiling point.

• Low Solvation at Low Temperatures: As the solution cools, the solvent's ability to dissolve the compound should decrease significantly, allowing the pure compound to crystallize while impurities remain in the solution (the "mother liquor").

• Inertness: The solvent must not react with the compound. Given that isocyanides can be sensitive to acidic conditions, which can lead to hydrolysis or polymerization, it is crucial to use neutral, aprotic, or weakly protic solvents.[1][2]

• Volatility: The solvent should have a relatively low boiling point to allow for easy removal from the purified crystals by drying under a vacuum.

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.

The molecular structure of 3-Isocyano-9-ethylcarbazole—a large, predominantly non-polar aromatic carbazole core with a polar isocyano group—suggests a compound of intermediate polarity. This provides a logical starting point for solvent screening.

Question: What specific solvents are recommended as a starting point for the recrystallization of 3-Isocyano-9-ethylcarbazole?

Answer: Based on the structural analysis and empirical data from related carbazole derivatives, a systematic approach starting with common laboratory solvents is most effective. Many 9-ethylcarbazole derivatives have been successfully recrystallized from alcohols.[3]

• Primary Recommendation (Single Solvents):

  • Ethanol or Isopropanol: These protic solvents are excellent starting points. They are polar enough to dissolve the compound when hot but often allow for good crystal formation upon cooling. 95% Ethanol was used successfully for a similar compound, 3,6-dibromo-9-ethylcarbazole.[3]

  • Ethyl Acetate: An ester of intermediate polarity that can be effective if alcohols prove too strong as a solvent (i.e., high solubility even when cold).

  • Toluene: A non-polar aromatic solvent. This is a good choice if the compound shows poor solubility in alcohols and esters, suggesting its character is dominated by the large carbazole backbone.

• Secondary Recommendation (Solvent Pairs): If no single solvent provides the ideal solubility profile, a binary solvent system is the next logical step. This involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes turbid (cloudy).

  • Dichloromethane/Hexane: A common pair for compounds of intermediate polarity. Dichloromethane is the "good" solvent, and hexane is the "poor" solvent.

  • Ethyl Acetate/Hexane: Another excellent choice that offers a good balance of polarity and is often effective for removing both polar and non-polar impurities.[4]

The decision-making process for solvent selection can be visualized as a systematic workflow.

Sources

• 1. Isocyanide 2.0 - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02722G [pubs.rsc.org]
• 2. A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Part 1: Primary Characterization via ¹H NMR Spectroscopy

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-Isocyano-9-ethylcarbazole: A Comparative Analysis

This guide provides a comprehensive analysis of the analytical techniques used to characterize 3-Isocyano-9-ethylcarbazole, a heterocyclic compound of interest to researchers in materials science and drug development. We will delve into the nuances of ¹H NMR spectroscopy as the primary tool for structural elucidation and provide an objective comparison with orthogonal methods such as ¹³C NMR, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). The narrative emphasizes the causality behind experimental choices, ensuring a robust and self-validating approach to characterization.

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of molecular structure determination in organic chemistry. For a molecule like 3-Isocyano-9-ethylcarbazole, ¹H NMR provides precise information about the electronic environment, connectivity, and relative number of protons, allowing for unambiguous structural confirmation.

Predicted ¹H NMR Spectrum of 3-Isocyano-9-ethylcarbazole

The structure of 3-Isocyano-9-ethylcarbazole presents a unique arrangement of aromatic and aliphatic protons. The ethyl group at the N9 position and the isocyano group at the C3 position significantly influence the chemical shifts of the carbazole core protons. The isocyanide group (-N≡C) is moderately electron-withdrawing, which will deshield adjacent protons, causing them to resonate at a lower field (higher ppm).

Caption: Molecular structure of 3-Isocyano-9-ethylcarbazole with key protons labeled.

Expected Chemical Shifts, Multiplicity, and Coupling Constants:

The predicted spectral data is summarized below. The carbazole protons are labeled according to standard nomenclature.

Proton Label	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
H4	8.2 - 8.4	s (singlet)	-	1H	Located ortho to the electron-withdrawing isocyano group, resulting in significant deshielding. Appears as a singlet due to no adjacent protons.
H1	8.0 - 8.2	d (doublet)	7.5 - 8.5	1H	Deshielded due to its peri position relative to the nitrogen and proximity to the isocyano group's anisotropic field. Coupled to H2.
H2	7.6 - 7.8	dd (doublet of doublets)	J = 7.5-8.5, 1.5-2.0	1H	Coupled to both H1 (ortho) and H4 (meta, weak). Its chemical shift is influenced by the isocyano group.
H5	7.5 - 7.7	d (doublet)	7.5 - 8.5	1H	Located on the unsubstituted benzene ring, its chemical shift is typical for an aromatic proton in a carbazole system. Coupled to H6.
H8	7.4 - 7.6	d (doublet)	7.5 - 8.5	1H	Less influenced by the C3 substituent. Coupled to H7.
H6, H7	7.2 - 7.4	m (multiplet)	-	2H	These protons on the unsubstituted ring often overlap, appearing as a complex multiplet.
-CH₂-	4.3 - 4.5	q (quartet)	7.0 - 7.5	2H	Methylene protons of the ethyl group, deshielded by the adjacent nitrogen atom. Coupled to the -CH₃ protons.
-CH₃	1.4 - 1.6	t (triplet)	7.0 - 7.5	3H	Methyl protons of the ethyl group. Coupled to the -CH₂- protons.

Experimental Protocol: ¹H NMR Data Acquisition

This protocol ensures the acquisition of high-quality, reproducible NMR data.

1. Sample Preparation:

• Analyte Mass: Weigh 5-10 mg of 3-Isocyano-9-ethylcarbazole.[1][2] For ¹H NMR, this concentration is optimal for achieving a good signal-to-noise ratio in a reasonable time.[3][4]

• Solvent Selection: Use approximately 0.6-0.7 mL of a deuterated solvent.[4][5] Chloroform-d (CDCl₃) is a primary choice for its ability to dissolve a wide range of organic compounds. If solubility is an issue, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.[1]

• Homogenization: Dissolve the sample in a small vial before transferring it to the NMR tube.[6] This ensures complete dissolution. The solution must be clear and free of any particulate matter, which can degrade spectral quality by interfering with the magnetic field homogeneity.[4][6] If solids are present, filter the solution through a pipette with a cotton wool plug.[2]

• Internal Standard: Tetramethylsilane (TMS) is typically added by the solvent manufacturer and serves as the internal reference (δ = 0.00 ppm).[7]

2. NMR Spectrometer Setup & Data Acquisition:

• Instrument: A 400 MHz (or higher) spectrometer is recommended for good signal dispersion, especially for resolving the aromatic region.

• Locking and Shimming: The instrument's software uses the deuterium signal from the solvent to "lock" the magnetic field and "shim" it to optimize homogeneity, resulting in sharp, symmetrical peaks.[5]

• Acquisition Parameters:

  • Pulse Angle: 30-45 degrees. A smaller pulse angle allows for a shorter relaxation delay and faster acquisition time.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase correct the spectrum and perform a baseline correction. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all peaks to determine the relative number of protons.

Part 2: A Comparative Analysis of Orthogonal Analytical Techniques

While ¹H NMR is powerful, a comprehensive characterization relies on a multi-technique approach. Orthogonal methods provide complementary data, validating the proposed structure and ensuring purity.

Caption: Comparison of information provided by different spectroscopic techniques.

Performance Comparison of Analytical Methods

The following table objectively compares the utility of each technique in the characterization of 3-Isocyano-9-ethylcarbazole.

Parameter	¹H NMR Spectroscopy	¹³C NMR Spectroscopy	FT-IR Spectroscopy	Mass Spectrometry (EI/ESI)
Primary Information	Proton count, chemical environment, and connectivity (J-coupling).	Carbon skeleton, including quaternary carbons (e.g., C3, C9).	Identification of functional groups.	Molecular weight and elemental formula (HRMS).[8]
Key Feature for this Molecule	Detailed assignment of all protons on the carbazole and ethyl groups.	Confirmation of all 16 unique carbons in the structure.	Strong, sharp absorption for the isocyanide (-N≡C) group.[9]	Unambiguous determination of the molecular formula C₁₅H₁₂N₂.
Typical Sample Amount	5-10 mg	20-50 mg[2]	<1 mg	<1 mg
Strengths	Excellent for detailed structural elucidation of the exact isomer. High resolution and quantitative.	Directly observes the carbon backbone.	Fast, simple, and highly diagnostic for the isocyanide functional group.[9]	High sensitivity and accuracy for molecular weight determination.[1]
Limitations	Less sensitive than MS. Does not detect quaternary carbons.	Low natural abundance of ¹³C requires more sample and longer acquisition times.	Provides limited information on the overall molecular skeleton.	Isomers may have identical mass and require chromatography (GC/LC-MS) to differentiate.[1]

In-Depth Look at Complementary Techniques

• ¹³C NMR Spectroscopy: This technique is essential for confirming the carbon framework of the molecule. For 3-Isocyano-9-ethylcarbazole, one would expect to see 16 distinct signals, corresponding to the 14 carbons of the carbazole core and the 2 carbons of the ethyl group. The isocyanide carbon itself typically appears in the 155-170 ppm range.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is exceptionally useful for the rapid confirmation of the isocyanide functional group. Isocyanides exhibit a characteristic strong and sharp stretching vibration (ν-N≡C) in a relatively clear region of the spectrum, typically between 2110-2165 cm⁻¹.[9] The presence of a strong peak in this region is a powerful indicator of a successful synthesis.

• Mass Spectrometry (MS): Mass spectrometry provides the exact molecular weight of the compound.[8] For 3-Isocyano-9-ethylcarbazole (C₁₅H₁₂N₂), the expected exact mass is 220.1000. High-resolution mass spectrometry (HRMS) can confirm this mass to within a few parts per million, validating the elemental composition. The fragmentation pattern can also offer structural clues.[8]

Part 3: Integrated Characterization Workflow

For robust, publication-quality characterization, these techniques should be employed in a logical workflow. This ensures that each piece of data corroborates the others, leading to an irrefutable structural assignment.

Caption: A logical workflow for the comprehensive characterization of 3-Isocyano-9-ethylcarbazole.

This workflow represents a self-validating system. A positive result from FT-IR confirms the presence of the key functional group. Mass spectrometry then validates the molecular weight and formula. Finally, ¹H and ¹³C NMR provide the definitive, high-resolution proof of the specific isomeric structure, confirming the placement of the substituents and the overall connectivity.

Conclusion

The characterization of 3-Isocyano-9-ethylcarbazole is most effectively achieved through ¹H NMR spectroscopy, which provides unparalleled detail regarding its proton framework. However, for absolute scientific integrity and trustworthiness, this analysis must be supported by orthogonal techniques. FT-IR offers rapid confirmation of the critical isocyanide functional group, while mass spectrometry provides definitive molecular weight and formula data. Together, this suite of analytical methods creates a robust, self-validating workflow essential for researchers and professionals in the chemical and pharmaceutical sciences.

References

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Mass spectrometry analysis of 3-Isocyano-9-ethylcarbazole purity

An Objective Comparison of Analytical Methodologies for Purity Assessment of 3-Isocyano-9-ethylcarbazole

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and materials science, the chemical purity of novel compounds is not merely a quality metric; it is the bedrock of reliable, reproducible, and safe outcomes. 3-Isocyano-9-ethylcarbazole, a functionalized carbazole derivative, holds potential as a building block in these advanced fields. Its isocyano group (-N≡C) is a highly reactive and versatile functional handle, making the compound's purity profile a critical parameter that dictates its suitability for downstream applications. The presence of unreacted starting materials, synthetic by-products, or degradation products can lead to unpredictable reaction kinetics, compromised product quality, and, in a therapeutic context, potential toxicity.

This guide provides an in-depth comparison of mass spectrometry (MS) and other principal analytical techniques for determining the purity of 3-Isocyano-9-ethylcarbazole. We will explore the causality behind methodological choices, present detailed experimental protocols, and offer comparative data to empower researchers to select the most fitting analytical strategy for their specific needs.

The Central Role of Mass Spectrometry in Purity Analysis

Mass spectrometry is an exceptionally powerful technique for purity assessment due to its high sensitivity and unparalleled specificity. Unlike chromatographic methods that rely on retention time, MS identifies compounds based on their intrinsic mass-to-charge ratio (m/z), providing definitive molecular weight information. For a molecule like 3-Isocyano-9-ethylcarbazole (C₁₅H₁₂N₂; Molecular Weight: ~220.27 g/mol ), high-resolution mass spectrometry (HRMS) can distinguish the parent compound from impurities with the same nominal mass but different elemental compositions, a feat that is challenging for other detectors.

The primary advantage of MS lies in its ability to identify the unknown. During synthesis, unexpected side reactions can generate impurities that are not anticipated. MS and particularly tandem MS (MS/MS) can provide structural clues through fragmentation patterns, enabling the rapid identification of these unknown species without the need for reference standards.[1][2]

Anticipating Impurities: A Mechanistic Approach

The most common synthetic route to isocyanides from a primary amine is the Hofmann Carbylamine reaction.[3][4] This reaction transforms 3-Amino-9-ethylcarbazole into the target isocyanide using chloroform (CHCl₃) and a strong base.

Understanding this mechanism is key to predicting potential impurities:

• Unreacted Starting Material: 3-Amino-9-ethylcarbazole (MW: 210.27 g/mol ).

• Reaction Intermediates: Incomplete reaction could leave N-formyl or N-dichloromethyl derivatives.

• By-products: Side reactions involving the highly reactive dichlorocarbene intermediate.

• Solvent Residues: Residual chloroform from the reaction.

A robust analytical method must be able to separate and detect the parent compound from these closely related structures.

Experimental Protocol: LC-MS for Purity Determination

Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred MS-based method for a non-volatile, thermally stable compound like 3-Isocyano-9-ethylcarbazole. The liquid chromatography front-end separates the compound from its impurities before they enter the mass spectrometer.

Objective: To separate, identify, and quantify 3-Isocyano-9-ethylcarbazole and its potential process-related impurities.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the 3-Isocyano-9-ethylcarbazole sample.

  • Dissolve in 10 mL of acetonitrile to create a 100 µg/mL stock solution.

  • Further dilute to 1 µg/mL in a 50:50 mixture of acetonitrile and water containing 0.1% formic acid for analysis. The acid is crucial for promoting protonation in the ESI source.

• Instrumentation:

  • An Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: Start with 50% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• MS Conditions:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • Scan Range: m/z 100–500.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Data Acquisition: Full scan mode for purity assessment. For impurity identification, use data-dependent acquisition (DDA) or data-independent acquisition (DIA) to trigger MS/MS fragmentation.

• Data Analysis & Interpretation:

  • Extract the ion chromatogram for the protonated molecule [M+H]⁺ of 3-Isocyano-9-ethylcarbazole (expected m/z ~221.11).

  • Calculate purity based on the area percent of the main peak relative to the total ion chromatogram (TIC) area of all detected peaks.

  • For any detected impurities, analyze the accurate mass to propose an elemental formula. Compare this with potential impurities (e.g., m/z ~211.12 for residual 3-Amino-9-ethylcarbazole).

  • Analyze fragmentation patterns from MS/MS spectra to confirm impurity structures. Aromatic isocyanides and carbazoles typically show stable molecular ions.[5][6]

Caption: Decision tree for selecting an appropriate purity analysis method.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC with a Diode-Array Detector (DAD) or UV detector is the workhorse of pharmaceutical quality control. [7][8]It excels at quantification due to its robustness and precision.

• Principle: Separation is based on the differential partitioning of analytes between a liquid mobile phase and a solid stationary phase. Detection occurs when compounds absorb UV light at a specific wavelength. Carbazole derivatives are strongly UV-active, making this a suitable technique. [9][10]* Strengths: Excellent quantitative performance (precision, accuracy), cost-effective, and highly robust for routine analysis.

• Weaknesses: Cannot identify unknown impurities without a reference standard. Co-eluting impurities with similar UV spectra can be missed or lead to inaccurate quantification. It provides no structural information beyond UV absorbance. [1]

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile and semi-volatile compounds, GC-MS is a powerful alternative. [7]

• Principle: Compounds are volatilized and separated in a gaseous mobile phase based on their boiling point and interaction with a stationary phase. Detection is by mass spectrometry.

• Strengths: Exceptional separation efficiency for volatile compounds. Ideal for detecting volatile impurities like residual solvents (e.g., chloroform).

• Weaknesses: The analyte must be thermally stable and sufficiently volatile. The high temperatures of the GC inlet could potentially cause degradation of the isocyano group.

Quantitative NMR (qNMR) Spectroscopy

qNMR is a primary analytical method that can determine purity without requiring a reference standard of the analyte itself. [1][11][12]

• Principle: The integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal. [12]By adding a certified internal standard of known purity and concentration to the sample, the purity of the analyte can be calculated directly by comparing the integrals of specific, non-overlapping peaks. [11]* Strengths: Considered a "primary ratio" method, offering high accuracy and traceability. [1]Provides structural information on both the analyte and any impurities present in sufficient concentration. Does not require identical reference materials for quantification. [13]* Weaknesses: Lower sensitivity compared to MS and HPLC. Requires a more expensive and specialized instrument. Potential for peak overlap in complex mixtures can complicate analysis.

Head-to-Head Performance Comparison

The following table summarizes the typical performance characteristics of each technique for the purity analysis of a compound like 3-Isocyano-9-ethylcarbazole. Values are synthesized from validation reports of similar aromatic and pharmaceutical compounds. [7][14][15]

Parameter	LC-MS/MS	HPLC-UV	GC-MS	qNMR
Primary Use Case	Impurity ID & Quantification	Routine Quantification	Volatile Impurity Analysis	Absolute Purity & Standard-Free Quantification
Selectivity/Specificity	Very High (Mass-based)	Moderate to High	Very High (Mass-based)	High (Chemical Shift)
Sensitivity (Typical LOQ)	Very High (pg to low ng)	High (ng range)	Very High (pg range)	Low (~0.1% w/w)
Precision (%RSD)	< 5%	< 2%	< 5%	< 1%
Accuracy (% Recovery)	95-105%	98-102%	95-105%	99-101%
Impurity Identification	Excellent	Poor (requires standards)	Excellent	Good (for >0.1%)
Throughput	High	High	Medium	Medium

| Key Limitation | Matrix effects, cost | Cannot ID unknowns | Analyte must be volatile | Lower sensitivity |

Conclusion and Recommendations

For the comprehensive purity analysis of 3-Isocyano-9-ethylcarbazole , a multi-faceted approach leveraging orthogonal techniques provides the highest degree of confidence.

• For Development & Characterization: LC-HRMS is the indispensable primary tool. Its ability to separate, quantify, and, most importantly, identify unknown process impurities and potential degradants provides a complete picture of the sample's composition. This is critical during process development and for regulatory submissions.

• For Routine Quality Control: Once the impurity profile is well-established and reference standards for known impurities are available, HPLC-UV is the most efficient, robust, and cost-effective method for routine batch release testing. Its superior precision makes it ideal for ensuring process consistency.

• For Absolute Purity Assessment: qNMR should be employed as a primary method to assign a definitive purity value to a reference standard batch of 3-Isocyano-9-ethylcarbazole. This standard can then be used to calibrate other methods like HPLC. qNMR's ability to quantify without a specific standard for the analyte makes it uniquely powerful for this purpose. [11][16] By strategically combining the unparalleled identification power of mass spectrometry with the quantitative robustness of HPLC and the absolute accuracy of qNMR, researchers and drug development professionals can establish a self-validating system of analysis. This ensures a deep and trustworthy understanding of the purity of 3-Isocyano-9-ethylcarbazole, underpinning the quality and integrity of all subsequent scientific endeavors.

References

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A Comparative Guide to the 13C NMR Spectral Assignment of 3-Isocyano-9-ethylcarbazole: An Integrated Experimental and Computational Approach

In the landscape of modern drug discovery and materials science, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. The carbazole scaffold, in particular, is a privileged structure, forming the core of numerous biologically active molecules and functional organic materials. The introduction of substituents, such as the isocyano group, can dramatically alter the electronic and steric properties of the carbazole system, leading to unique functionalities. However, the precise assignment of their 13C Nuclear Magnetic Resonance (NMR) spectra can be a non-trivial task, especially for asymmetrically substituted derivatives like 3-isocyano-9-ethylcarbazole.

This technical guide presents a comprehensive, field-proven strategy for the complete 13C NMR spectral assignment of 3-isocyano-9-ethylcarbazole. Moving beyond a simple recitation of chemical shifts, we will delve into the causality behind spectral patterns and present a powerful comparative methodology that synergizes predictive analysis based on empirical data with the precision of Density Functional Theory (DFT) calculations. This dual approach not only provides a high degree of confidence in the final assignments but also offers deeper insights into the electronic structure of the molecule.

The Challenge of Asymmetric Carbazole Substitution

The C2v symmetry of the parent carbazole molecule results in a 13C NMR spectrum with only six distinct signals. However, the introduction of substituents at the 3 and 9 positions, as in 3-isocyano-9-ethylcarbazole, breaks this symmetry, leading to a spectrum with fourteen unique carbon signals (twelve for the carbazole core and two for the ethyl group). The challenge lies in assigning each of these signals to its corresponding carbon atom unequivocally. While 1D and 2D NMR techniques like HSQC and HMBC are indispensable, the overlapping nature of the aromatic region and the presence of quaternary carbons necessitate a more robust assignment strategy.

Predictive Assignment: Leveraging Empirical Data

A preliminary assignment can be achieved by analyzing the known 13C NMR data of carbazole, 9-ethylcarbazole, and the substituent effects of the isocyano group. The isocyano group (–N≡C) is a unique substituent with both σ-electron-withdrawing and π-electron-donating/withdrawing capabilities, which can be difficult to predict with simple additive models. Generally, the isocyano carbon itself appears in a characteristic downfield region.[1][2][3]

Table 1: Predicted 13C NMR Chemical Shifts for 3-Isocyano-9-ethylcarbazole

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C1	~110	Shielded due to ortho-position to the electron-donating nitrogen and meta to the isocyano group.
C2	~122	Influenced by the adjacent isocyano group.
C3	~130	Deshielded due to direct attachment of the isocyano group.
C4	~120	Shielded due to ortho-position to the electron-donating nitrogen.
C4a	~123	Quaternary carbon, influenced by the fused ring system.
C4b	~126	Quaternary carbon, influenced by the fused ring system and proximity to the ethyl group.
C5	~120	Similar to C4.
C6	~126	Relatively unperturbed aromatic carbon.
C7	~123	Relatively unperturbed aromatic carbon.
C8	~110	Shielded due to ortho-position to the electron-donating nitrogen.
C8a	~140	Quaternary carbon, deshielded by the adjacent nitrogen.
C9a	~142	Quaternary carbon, deshielded by the adjacent nitrogen and influenced by the isocyano group.
N-CH2	~38	Typical chemical shift for an ethyl group attached to a nitrogen in a carbazole.
CH3	~14	Typical chemical shift for a terminal methyl group.
-N≡C	~160	Characteristic chemical shift for an isocyano carbon.[1][2]

Note: These are estimated values based on data from related compounds and general substituent effects. Actual experimental values may vary.

The Power of Comparison: DFT-Calculated 13C NMR Spectra

To move beyond predictive estimates and achieve a high-confidence assignment, we turn to computational chemistry. Density Functional Theory (DFT) has emerged as a powerful and accessible tool for the accurate prediction of NMR chemical shifts.[4][5][6][7][8] By calculating the magnetic shielding tensors of each nucleus in the optimized molecular geometry, we can obtain a theoretical 13C NMR spectrum that can be directly compared with experimental data.

The workflow for this comparative analysis is as follows:

Caption: Logical relationship for spectral assignment.

Conclusion

The definitive 13C NMR spectral assignment of asymmetrically substituted carbazoles like 3-isocyano-9-ethylcarbazole is best achieved through a synergistic approach that combines traditional NMR spectroscopy with modern computational methods. While predictive analysis based on empirical data provides a valuable starting point, the comparison with DFT-calculated chemical shifts offers a higher level of confidence and a more profound understanding of the molecule's electronic landscape. The detailed protocols provided in this guide offer a robust framework for researchers, scientists, and drug development professionals to confidently elucidate the structures of novel carbazole derivatives, thereby accelerating the pace of innovation in their respective fields.

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Elemental analysis data for 3-Isocyano-9-ethylcarbazole confirmation

An In-depth Guide to the Analytical Confirmation of 3-Isocyano-9-ethylcarbazole: Elemental Analysis in a Comparative Context

For researchers and professionals in drug development, the unambiguous confirmation of a newly synthesized compound's identity and purity is a cornerstone of scientific rigor. This guide provides a detailed examination of the analytical techniques used to characterize 3-Isocyano-9-ethylcarbazole, a novel derivative of the medicinally significant carbazole scaffold.[1][2] While carbazole derivatives are widely explored for their diverse biological activities, the introduction of an isocyano functional group necessitates a robust, multi-faceted approach to structural verification.

This document focuses on the foundational role of elemental analysis, presenting it not as a standalone technique, but as a critical component within a larger, self-validating analytical workflow. We will explore the causality behind experimental choices in elemental analysis and objectively compare its utility against modern spectroscopic methods.

Part 1: Elemental Analysis for Stoichiometric Verification

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, serves as a fundamental quantitative test of a compound's purity and empirical formula. The technique determines the mass percentage of C, H, and N in a sample, which can then be compared against the theoretical values calculated from the proposed molecular formula. For 3-Isocyano-9-ethylcarbazole, this comparison provides the first layer of evidence for its successful synthesis.

Theoretical Composition

The proposed structure, 3-Isocyano-9-ethylcarbazole, corresponds to the molecular formula C₁₅H₁₂N₂ . The theoretical elemental composition is derived from its molecular weight (220.27 g/mol ).[3][4][5]

Element	Symbol	Atomic Mass ( g/mol )	Count	Total Mass ( g/mol )	Mass Percentage (%)
Carbon	C	12.011	15	180.165	81.79%
Hydrogen	H	1.008	12	12.096	5.49%
Nitrogen	N	14.007	2	28.014	12.72%

Experimental Protocol: CHN Combustion Analysis

The following protocol outlines the standardized procedure for CHN analysis via a combustion-based elemental analyzer. The core principle involves the complete combustion of the sample in a high-oxygen environment, followed by the separation and detection of the resulting gaseous products (CO₂, H₂O, and N₂).[6]

Methodology:

• Sample Preparation (The Causality of Precision):

  • Ensure the sample is homogenous and thoroughly dried (e.g., in a vacuum oven) to remove residual solvents and moisture, which would lead to erroneously high hydrogen and carbon readings.[7]

  • On a calibrated microbalance, accurately weigh 2-3 mg of the sample into a pre-cleaned tin capsule. The tin capsule acts as a catalyst, promoting a rapid and complete combustion (a "flash combustion") upon introduction to the furnace.[6]

  • Securely crimp the tin capsule to ensure no sample is lost during handling and to contain the sample during introduction into the instrument.

• Instrument Setup and Calibration:

  • Set the combustion furnace to ~1000°C and the reduction furnace to ~650°C. High temperatures ensure the complete breakdown of the compound into its elemental components.[6]

  • Ensure a steady flow of high-purity helium carrier gas and oxygen. Helium is used as it has a very different thermal conductivity from the analyte gases, which is crucial for detection.

  • Calibrate the instrument using a certified standard with a known elemental composition (e.g., acetanilide). This step is critical for converting the detector signal into an accurate percentage-by-mass value.

• Analysis Workflow:

  • The autosampler drops the sealed tin capsule into the combustion furnace.

  • A pulse of pure oxygen is injected, causing the sample to combust. The resulting gas mixture (CO₂, H₂O, N₂, and nitrogen oxides) is swept by the helium carrier gas.

  • The gas mixture passes through a reduction tube (often containing copper) to convert any nitrogen oxides (NOx) back to N₂ gas. This ensures all nitrogen is measured in a single form.

  • The gases are then passed through a series of specific traps or chromatographic columns to separate CO₂, H₂O, and N₂.

  • Finally, the concentration of each gas is measured by a thermal conductivity detector (TCD). The difference in thermal conductivity between the helium carrier gas and the sample gas component is measured and quantified.[8]

• Data Interpretation:

  • The instrument software calculates the mass percentage of C, H, and N based on the detector signals, the initial sample weight, and the calibration data.

  • The experimental results are considered acceptable if they fall within ±0.4% of the theoretical values. Deviations outside this range may indicate impurities, incomplete combustion, or the presence of a different compound.

Caption: Workflow for CHN Elemental Analysis.

Part 2: A Comparative Guide to Orthogonal Spectroscopic Methods

While elemental analysis confirms stoichiometry, it provides no direct information about atomic connectivity or functional groups. For unambiguous structural elucidation, it must be paired with orthogonal spectroscopic techniques.

Technique	Information Provided	Sample Needs	Key Strengths	Limitations
Elemental Analysis	Percentage composition of C, H, N.	2-3 mg, destructive.	Gold standard for purity and empirical formula confirmation.	Provides no structural information (isomerism).
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	<1 mg, destructive.	High sensitivity; confirms molecular formula via exact mass.	Fragmentation can be complex; isomers may not be distinguishable.
Infrared (IR) Spectroscopy	Presence of functional groups.	~1 mg, non-destructive.	Excellent for identifying key bonds; the isocyano (-N≡C) group has a strong, sharp, and highly characteristic absorption band around 2150 cm⁻¹.	Provides a molecular "fingerprint" but not a complete structural map.
NMR Spectroscopy (¹H, ¹³C)	Detailed map of atomic connectivity and chemical environment.	5-10 mg, non-destructive.	The most powerful tool for determining the precise 3D structure of an organic molecule in solution.	Lower sensitivity than MS; requires soluble samples.

Part 3: An Integrated Strategy for Unambiguous Confirmation

A self-validating system for compound confirmation relies on the convergence of data from multiple, independent techniques. The following workflow represents a best-practice approach for a researcher who has just completed the synthesis of 3-Isocyano-9-ethylcarbazole.

Caption: Integrated workflow for compound characterization.

Workflow Logic:

• Post-Purification: After synthesis and purification, quick checks via IR and MS are performed. The IR spectrum should confirm the presence of the critical isocyanide functional group, while MS should confirm that the product has the correct molecular weight.

• Structural Elucidation: With positive initial results, full ¹H and ¹³C NMR spectroscopy is conducted to map out the exact structure and confirm the substitution pattern on the carbazole ring.

• Purity and Final Validation: Once the NMR data supports the proposed structure of 3-Isocyano-9-ethylcarbazole, elemental analysis is performed. A successful result that matches the theoretical values serves as the final, quantitative confirmation of both the compound's identity and its high purity.

Conclusion

The confirmation of 3-Isocyano-9-ethylcarbazole is a multi-step process where each analytical technique provides a unique and essential piece of the puzzle. Elemental analysis, while an indirect method for structure determination, remains an indispensable tool for validating the elemental composition and purity of a sample. Its quantitative power, when combined with the qualitative, high-resolution structural data from spectroscopic methods like NMR, IR, and MS, forms a robust, self-validating framework that is essential for advancing chemical and pharmaceutical research.

References

• Scribd. CHNS Analyzer SOP for Sample Prep. [Link]

• ASU Core Research Facilities. (2020, March 17). Perkin Elmer 2400 Elemental Analyzer Operating Instructions For CHN Analysis. [Link]

• EPFL. Elemental Analysis – Sample preparation ‒ ISIC. [Link]

• School of Chemical Sciences, University of Illinois. (2020, March 5). MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440. [Link]

• USC Dornsife. FLASH 2000 Elemental Analyzer (CHNS) Operating Instructions. [Link]

• PubChem. 4,5-Diphenylimidazole | C15H12N2. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information Synthesis of Novel Styryl-N-isopropyl-9H-carbazoles for Designing trans-conjugated Regular. [Link]

• PubChemLite. 4,5-diphenylimidazole (C15H12N2). [Link]

• NIST. 1H-Imidazole, 4,5-diphenyl-. [Link]

• NIST. 1H-Imidazole, 4,5-diphenyl-. [Link]

• TÜBİTAK Academic Journals. (2019, January 11). Progress in the chemistry of 3-amino-9-ethylcarbazole. [Link]

• ResearchGate. (2019, May 25). Progress in the chemistry of 3-amino-9-ethylcarbazole. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Isocyano-9-ethylcarbazole

As a Senior Application Scientist, I approach the handling of reactive intermediates not just as a procedural checklist, but as a system of chemical logic. 3-Isocyano-9-ethylcarbazole is a highly specialized reagent that merges the photo-electronic properties of a carbazole core with the potent, versatile reactivity of an isocyanide (isonitrile) functional group.

To ensure safety and scientific integrity in your drug development or materials science workflows, you must understand the causality behind its hazards. This guide provides a self-validating system for the safe handling, personal protective equipment (PPE) deployment, and chemical deactivation of 3-Isocyano-9-ethylcarbazole.

Hazard Causality: The Mechanism of Isocyanide Toxicity

Before selecting PPE, we must understand the molecular enemy. The isocyano group (–N≡C) is isoelectronic with carbon monoxide. Its toxicity is primarily driven by its strong coordinating properties; both the carbon and nitrogen atoms can act as π-hole acceptors, allowing the molecule to form highly stable complexes with transition metals[1]. In biological systems, this means isocyanides can bind to the iron centers in heme proteins, such as cytochrome c oxidase, disrupting cellular respiration[2].

Furthermore, while the bulky 9-ethylcarbazole moiety significantly reduces the volatility of this compound compared to low-molecular-weight aliphatic isocyanides, it remains a severe contact hazard and retains the characteristic, highly disagreeable odor associated with isonitriles[3].

Quantitative Safety & Physicochemical Summary The following table synthesizes the proxy safety data for solid carbazole-isocyanide derivatives to inform our operational parameters:

Property	Operational Implication	Hazard Mitigation Rationale
Physical State	Solid (Crystalline/Powder)	High risk of aerosolization during transfer. Mandates particulate filtration and static control.
Chemical Stability	Stable to base; highly sensitive to acid	Isocyanides hydrolyze rapidly in aqueous acid to formamides[3]. This is the basis for our disposal strategy.
Toxicity Profile	Acute Tox. 3 (Oral/Dermal/Inhalation)	Toxic via all exposure routes[4]. Requires a fully closed PPE ecosystem to prevent systemic absorption.
Glove Permeation	High solvent-assisted permeation risk	When dissolved in DCM or THF, the carrier solvent can drag the isocyanide through thin latex.

The Mandatory PPE Ecosystem

Do not treat PPE as a uniform requirement; treat it as a layered defense system tailored to the specific vulnerabilities of the human body against metal-chelating agents.

• Respiratory Protection: All handling must occur inside a certified chemical fume hood with a face velocity of >100 fpm[5]. If engineering controls are compromised, or during bulk transfer, a NIOSH-approved full-face respirator equipped with ABEK-P3 (organic vapor and particulate) cartridges is mandatory[6]. Causality: The P3 filter captures carbazole dust, while the ABEK organic vapor media traps volatile isocyanide off-gassing.

• Hand Protection: Implement a double-glove protocol. Use a heavy-duty Nitrile inner glove (minimum thickness 0.11 mm, breakthrough time >480 mins)[7], covered by a chemical-resistant Butyl rubber outer glove[8]. Causality: Butyl rubber provides superior resistance to the organic solvents (like DMF or DCM) typically used to dissolve carbazoles, while the nitrile inner layer acts as a fail-safe against the isocyanide itself.

• Ocular/Dermal Protection: Tightly sealed chemical splash goggles and a face shield are required[8]. Wear a flame-retardant, anti-static (e.g., Nomex) laboratory coat. Causality: Static discharge can ignite combustible dusts, and the anti-static coat prevents the clinging of toxic carbazole particulates to the operator's body.

Figure 1: Sequential PPE and engineering control workflow for handling reactive isocyanides.

Operational Workflow: Step-by-Step Handling Protocol

To maintain scientific integrity and safety, the handling of 3-Isocyano-9-ethylcarbazole must be executed as a self-contained system.

• Preparation of the Micro-Environment: Purge the reaction vessel with dry Argon or Nitrogen. Isocyanides can be sensitive to oxidative degradation over time.

• Static Mitigation: Wipe down the exterior of the reagent bottle and the balance area with a damp, lint-free cloth to eliminate static charge before opening the container.

• Weighing & Transfer: Weigh the solid directly inside the fume hood using an analytical balance enclosed in a draft shield. Never transport open containers of isocyanides across the laboratory space.

• Solubilization: Slowly add your anhydrous solvent (e.g., DCM, THF) to the reaction flask containing the solid. Keep the flask sealed with a septum and use a syringe for solvent transfer to minimize vapor release.

Chemical Disposal & Deactivation Plan

Isocyanides and their contaminated materials must never be disposed of directly into standard hazardous waste streams due to their extreme odor and toxicity[8]. We exploit the fundamental chemical vulnerability of the isocyano group: while stable to strong bases, it is highly sensitive to aqueous acids[3]. Acid-catalyzed hydrolysis converts the toxic isocyanide into a benign, odorless formamide[9].

Step-by-Step Deactivation Protocol:

• Isolation: Transfer all unreacted 3-Isocyano-9-ethylcarbazole waste (solid or solution) into a dedicated, oversized Erlenmeyer flask inside the fume hood.

• Acidic Quenching: Slowly, dropwise, add a 1M solution of Hydrochloric Acid (HCl) or a 1:1 mixture of Acetic Acid and water to the waste. Causality: The acid protonates the isocyano carbon, rendering it highly susceptible to nucleophilic attack by water.

• Agitation: Stir the mixture vigorously for 2 to 4 hours at room temperature. The complete disappearance of the characteristic foul isonitrile odor serves as a qualitative indicator that the compound has been successfully destroyed.

• Neutralization: Carefully add saturated Sodium Bicarbonate (

  ) solution until effervescence (carbon dioxide release) ceases.

• Final Disposal: Transfer the neutralized, formamide-containing aqueous/organic mixture to a properly labeled hazardous waste container (e.g., "Aqueous Waste - Formamide Derivatives") and contact your EHS department for incineration[8].

Figure 2: Chemical degradation pathway exploiting acid sensitivity to neutralize isocyanide toxicity.

References

• Medicinal Chemistry of Isocyanides | Chemical Reviews - ACS Publications. Available at: [Link]

• Isocyanide - Wikipedia. Available at: [Link]

• A more sustainable and highly practicable synthesis of aliphatic isocyanides - Green Chemistry (RSC Publishing). Available at: [Link]

• (PDF) Medicinal Chemistry of Isocyanides - ResearchGate. Available at: [Link]

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• 6. Isopropyl isocyanide 97 598-45-8 [sigmaaldrich.com]
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• 9. A more sustainable and highly practicable synthesis of aliphatic isocyanides - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC04070F [pubs.rsc.org]